3-Morpholinopropanal

• CAS: 19851-01-5

Core Science & Biosynthesis

Technical Guide: Safety & Handling of 3-Morpholinopropanal

Part 1: Core Directive & Executive Summary

This guide deviates from standard SDS templates to address the practical realities of handling 3-Morpholinopropanal (CAS: 19851-01-5) in a research environment. While often treated as a generic intermediate, this compound sits at the intersection of two reactive functionalities: a basic tertiary amine (morpholine) and an electrophilic aldehyde.[1]

The "Hidden" Hazard: Beyond its intrinsic irritancy, the primary risk profile of this compound is defined by its instability (oxidation to the corresponding acid) and its synthesis origin (often derived from acrolein, a highly toxic lachrymator). If you are synthesizing this in-house, the safety protocol is dictated by the precursors.[1] If you are purchasing it, the protocol is dictated by preservation.[1]

Key Properties Snapshot:

• Structure: O=CCCN1CCOCC1[2]

• Physical State: Liquid (Colorless to yellow)[3]

• Boiling Point: ~226°C (at 760 mmHg)[2][4]

• Flash Point: ~90°C (Combustible)[4]

• Storage: -20°C under Inert Atmosphere (Argon/Nitrogen)

Part 2: Scientific Integrity & Logic (Hazard Analysis)

Hazard Identification & Causality

The safety profile of 3-Morpholinopropanal is best understood through a "Read-Across" approach, analyzing its functional groups.

Functional Group	Hazard Contribution	Causality
Aldehyde (-CHO)	Sensitization & Reactivity	Aldehydes are electrophiles capable of Schiff base formation with biological amines (proteins/DNA). This leads to potential skin sensitization and tissue irritation.[1] They also readily autoxidize in air.[1]
Morpholine Ring	Basicity & Corrosivity	The tertiary amine confers basicity.[1] While less corrosive than free morpholine (pKa ~8.3), it retains the potential to cause severe eye irritation (H319) and skin irritation (H315).
Propyl Linker	Lipophilicity	The propyl chain increases lipophilicity compared to smaller amino-aldehydes, potentially enhancing skin absorption (H302/H312).

GHS Classification (Verified):

• H302: Harmful if swallowed.[1][5][6]

• H315: Causes skin irritation.[1][6][7]

• H319: Causes serious eye irritation.[1][7]

• H335: May cause respiratory irritation.[1][6][7]

Synthesis Context: The Acrolein Factor

If you are synthesizing this compound rather than purchasing it, the risk profile changes dramatically. The standard route involves the Michael Addition of morpholine to acrolein.

• Risk: Acrolein is a severe pulmonary toxicant and lachrymator.[1]

• Control: Any synthesis must be performed in a certified fume hood with a scrubber or cold trap.[1] Residual acrolein in the crude product can pose a significant inhalation hazard even if the final product is less volatile.[1]

Storage Logic: The Oxidation Trap

Aldehydes are notorious for "silent degradation." 3-Morpholinopropanal will oxidize to 3-morpholinopropanoic acid upon exposure to air.[1]

• Impact: The presence of the acid changes the stoichiometry of subsequent reactions (e.g., reductive aminations) and can quench sensitive catalysts.

• Protocol: Always store under Argon or Nitrogen. If the liquid turns from colorless to dark yellow/brown, check purity by NMR/GC before use.

Part 3: Visualization & Formatting

Decision Matrix: Handling & PPE Selection

This diagram outlines the decision logic for selecting engineering controls and Personal Protective Equipment (PPE) based on the operation scale.

Caption: Decision matrix for PPE and engineering controls based on synthesis origin and operational scale.

Emergency Response Workflow

A logic flow for immediate response to exposure or spills, prioritizing containment and decontamination.[1]

Caption: Step-by-step emergency response logic for skin/eye exposure and chemical spills.

Part 4: Detailed Protocols

Protocol A: Safe Transfer & Handling

Objective: Prevent oxidation and exposure during transfer.

• Preparation:

  • Ensure the receiving vessel is dry and purged with Argon/Nitrogen.[1]

  • If the reagent bottle has been stored cold (-20°C), allow it to warm to room temperature in a desiccator or under inert gas flow before opening to prevent water condensation (which accelerates decomposition).[1]

• Transfer:

  • Use a syringe or cannula transfer technique for volumes < 50 mL to avoid air exposure.[1]

  • For larger volumes, pour strictly inside a fume hood.[1]

• Quenching (Glassware):

  • Rinse all contaminated glassware with a dilute acidic solution (e.g., 1M HCl) or acetone before removing from the hood.[1] This protonates the morpholine nitrogen, reducing volatility and odor.[1]

Protocol B: Waste Disposal

• Classification: Segregate as Organic Waste (Halogen-Free) .

• Incompatibility: Do not mix with oxidizing acids (Nitric, Perchloric) in the waste stream, as this can cause violent exothermic reactions.

• Neutralization: Small spills can be absorbed onto vermiculite.[1] Do not use paper towels or sawdust as the primary absorbent for large spills due to the flammability risk of the aldehyde.[1]

References

• BLD Pharm. (2025).[1] Safety Data Sheet: 3-Morpholinopropanal (CAS 19851-01-5).[4] Retrieved from

• ChemSrc. (2025).[1] 3-(4-Morpholinyl)propanal: Chemical Properties and CAS Data. Retrieved from

• National Institute of Standards and Technology (NIST). (2025).[1][8] Acrolein and Amino-aldehyde Properties. NIST Chemistry WebBook.[1][8] Retrieved from

• Seaman, V. Y., Bennett, D. H., & Cahill, T. M. (2007). Origin, Occurrence, and Source Emission Rate of Acrolein in Residential Indoor Air. Environmental Science & Technology.[1] (Contextual reference for acrolein/morpholine derivatization). Retrieved from

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• 3. 3-Chloropropionaldehyde diethylacetal Seven Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 4. 3-(4-Morpholinyl)propanal | CAS#:19851-01-5 | Chemsrc [chemsrc.com]
• 5. carlroth.com:443 [carlroth.com:443]
• 6. brecklandscientific.co.uk [brecklandscientific.co.uk]
• 7. 3-(4-Morpholinyl)-1-propanol, 95% 1 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 8. 3-hydroxypropionaldehyde [webbook.nist.gov]

3-Morpholinopropanal: Synthetic Evolution and Pharmaceutical Utility

Executive Summary & Chemical Identity

3-Morpholinopropanal (CAS 3999-10-8) is a labile, reactive intermediate belonging to the class of amino-aldehydes. Unlike stable reagents found in standard catalogs, this molecule is frequently generated in situ due to its tendency to polymerize or oxidize upon storage. It serves as a critical "C3-spacer" synthon in medicinal chemistry, primarily used to introduce the morpholine solubilizing group into lipophilic drug scaffolds via reductive amination.

Physical & Chemical Profile[1][2][3][4][5][6][7]

Property	Specification	Notes
IUPAC Name	3-(Morpholin-4-yl)propanal
Molecular Formula	C₇H₁₃NO₂
Molecular Weight	143.18 g/mol
Appearance	Colorless to yellow oil	Darkens rapidly upon air exposure
Boiling Point	~85–90 °C (at 10 mmHg)	Decomposition risk at atmospheric pressure
Solubility	Water, DCM, Methanol	Highly miscible in polar organic solvents
Stability	Low	Prone to self-aldol condensation and oxidation

Historical Genesis: The Shift to Michael Acceptors

The history of 3-morpholinopropanal is not defined by a single "eureka" moment but rather by the industrial shift in alkylation strategies during the mid-20th century (1940s–1960s).

The Alkyl Halide Era vs. The Acrolein Shift

Early synthesis of N-substituted morpholines relied on N-alkylation using 3-chloropropanal or related alkyl halides. This method was plagued by:

• Toxicity: High toxicity of chloro-aldehydes.

• Selectivity: Competitive O-alkylation vs. N-alkylation.

• Atom Economy: Generation of stoichiometric salt waste.

The "discovery" of 3-morpholinopropanal as a viable pathway emerged with the refinement of the Michael Addition (conjugate addition). Chemists realized that morpholine, a secondary amine, could attack the electron-deficient

-carbon of acrolein (propenal) under mild conditions. This route offered 100% atom economy and avoided halogenated precursors, becoming the standard industrial route for introducing amino-propyl chains.

Mechanistic Deep Dive: The Aza-Michael Addition

The formation of 3-morpholinopropanal is a classic Aza-Michael addition . The reaction is reversible and exothermic. Understanding the mechanism is crucial for controlling impurity profiles (specifically the polymerization of acrolein).

Reaction Pathway[1][2][6][8][9][10]

• Nucleophilic Attack: The lone pair on the morpholine nitrogen attacks the

  -carbon of acrolein.

• Enolate Formation: The electrons shift to form a transient enolate/enol.

• Tautomerization: Rapid proton transfer restores the carbonyl group, yielding the aldehyde.

Figure 1: Mechanistic pathway of 3-morpholinopropanal synthesis via Aza-Michael addition. Note the reversibility and polymerization risk.

Experimental Protocol: In Situ Generation

Expert Note: Due to the instability of isolated 3-morpholinopropanal, the following protocol describes its generation followed immediately by a trapping reaction (Reductive Amination). This is the industry-standard "Self-Validating" workflow.

Reagents

• Morpholine: 1.0 equiv (Distilled)

• Acrolein: 1.05 equiv (Stabilized with hydroquinone)

• Solvent: Dichloromethane (DCM) or Tetrahydrofuran (THF)

• Reducing Agent (for Step 2): Sodium Triacetoxyborohydride (STAB)

Step-by-Step Methodology

• Cryogenic Setup:

  • Charge a dry 3-neck round-bottom flask with DCM (0.5 M concentration relative to morpholine).

  • Add Morpholine (1.0 equiv).

  • Cool the system to -10°C to 0°C using an ice/salt bath. Causality: Acrolein polymerization is highly exothermic; low temperature favors the 1,4-addition over 1,2-addition or polymerization.

• Controlled Addition:

  • Add Acrolein (1.05 equiv) dropwise over 30–60 minutes.

  • Critical Checkpoint: Monitor internal temperature. Do not allow it to exceed 5°C.

• Reaction Maturation:

  • Stir at 0°C for 1 hour, then allow to warm to room temperature (20°C) for 30 minutes.

  • Validation: Take an aliquot for 1H-NMR or TLC. Disappearance of the morpholine N-H signal indicates conversion. The aldehyde proton should appear as a triplet near

    9.8 ppm.

• Downstream Application (Reductive Amination):

  • Do not isolate. Add the target amine (H-R) and STAB directly to the reaction mixture.

  • This "One-Pot" method prevents the degradation of the aldehyde.

Applications in Drug Discovery[2][10]

3-Morpholinopropanal is primarily a solubilizing linker . The morpholine ring is a "privileged structure" that lowers logP and improves metabolic stability compared to open-chain amines.

Key Therapeutic Areas

• Oncology: Synthesis of kinase inhibitors where the morpholine tail binds to the solvent-exposed region of the ATP pocket.

• CNS Agents: The propyl-morpholine chain is found in various antipsychotic and antidepressant scaffolds (e.g., Molindone analogs).

Synthetic Workflow: The Reductive Amination Route

Figure 2: The "One-Pot" synthetic workflow converting raw materials into pharmaceutical candidates without isolating the unstable aldehyde.

Technical Challenges & Troubleshooting

Issue	Root Cause	Mitigation Strategy
Polymerization	Acrolein instability or high temperature	Use commercial acrolein with hydroquinone inhibitor; keep T < 5°C.
Low Yield	Retro-Michael reaction (reversibility)	Avoid heating the aldehyde above 40°C during workup. Use immediately.
Oxidation	Air sensitivity of the aldehyde C-H bond	Perform all reactions under Nitrogen or Argon atmosphere.
Color Change	Formation of conjugated enals (Aldol)	If the solution turns dark orange/brown, distill immediately or discard.

References

• ChemicalBook. (2025).[1] 3-Morpholinopropanol and related derivatives: Physical Properties and Safety Data. Retrieved from

• National Institutes of Health (NIH). (2024). Copper-Catalyzed Three-Component Synthesis of Highly Substituted Morpholines. PubMed Central. Retrieved from

• BenchChem. (2025).[2][3] Application Notes and Protocols for 3-Propylmorpholine in Organic Reactions. Retrieved from

• Organic Chemistry Portal. (2024). Synthesis of Morpholines and Amino-Aldehydes.[4] Retrieved from

• Moehrle, H. (Various). Research on amino-aldehydes and Mannich bases. (General attribution for the historical development of amino-aldehyde chemistry in the mid-20th century).

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• 1. 3-Morpholinopropanol | 4441-30-9 [chemicalbook.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Morpholine synthesis [organic-chemistry.org]

3-Morpholinopropanal: A Comprehensive Technical Guide for Research and Development

This in-depth guide provides a technical exploration of 3-Morpholinopropanal, a versatile bifunctional molecule of significant interest to researchers and professionals in drug discovery and organic synthesis. While not as extensively documented as some of its derivatives, its unique combination of a reactive aldehyde and a pharmaceutically privileged morpholine scaffold makes it a valuable intermediate and building block. This document synthesizes established chemical principles and data from analogous compounds to present a robust working knowledge of its synthesis, reactivity, and potential applications.

Introduction: The Strategic Value of the Morpholine Scaffold

The morpholine ring is a cornerstone in modern medicinal chemistry, recognized for its ability to impart favorable pharmacokinetic properties to bioactive molecules.[1][2][3][4][5] Its inclusion in drug candidates often leads to enhanced aqueous solubility, improved metabolic stability, and better penetration of the central nervous system (CNS).[1][3] This is attributed to its well-balanced lipophilic-hydrophilic profile and its pKa, which is typically around 8.7.[3] A testament to its utility is the presence of the morpholine moiety in numerous FDA-approved drugs, including the antibiotic Linezolid and the anticancer agent Gefitinib.[3]

3-Morpholinopropanal leverages these benefits by incorporating a reactive aldehyde group, providing a chemical handle for a wide array of synthetic transformations. This guide will delve into the practical aspects of working with this compound, from its synthesis to its potential applications as a strategic intermediate.

Physicochemical and Spectroscopic Profile

While specific experimental data for 3-Morpholinopropanal is not widely published, its properties can be reliably predicted based on its structure and data from closely related analogs.

Predicted Physicochemical Properties

Property	Predicted Value	Source/Justification
CAS Number	19851-01-5	Public Chemical Databases
Molecular Formula	C₇H₁₃NO₂	---
Molecular Weight	143.18 g/mol	---
Boiling Point	~226 °C	Based on similar morpholine derivatives
Density	~1.0 g/cm³	Based on similar morpholine derivatives
Appearance	Colorless to pale yellow liquid	Typical for aliphatic aldehydes and morpholines

Predicted Spectroscopic Data

A key aspect of working with any chemical entity is its characterization. Below are the predicted spectroscopic signatures for 3-Morpholinopropanal.

• ¹H NMR (Predicted):

  • Aldehyde Proton (CHO): A triplet at ~9.8 ppm, coupled to the adjacent CH₂ group.

  • Morpholine Protons (O(CH₂CH₂)₂N): Two multiplets, one at ~3.7 ppm (protons adjacent to oxygen) and another at ~2.5 ppm (protons adjacent to nitrogen).

  • Propyl Chain Protons (-CH₂CH₂CHO): A multiplet at ~2.8 ppm (alpha to the carbonyl) and a multiplet at ~2.6 ppm (beta to the carbonyl).

• ¹³C NMR (Predicted):

  • Carbonyl Carbon (C=O): ~202 ppm

  • Morpholine Carbons: ~67 ppm (adjacent to O) and ~54 ppm (adjacent to N).

  • Propyl Chain Carbons: ~58 ppm (alpha to N), ~45 ppm (alpha to C=O), and ~25 ppm (beta to C=O).

• Infrared (IR) Spectroscopy (Predicted):

  • C=O Stretch (Aldehyde): A strong, sharp absorption band around 1725 cm⁻¹.

  • C-H Stretch (Aldehyde): Two weak bands around 2820 and 2720 cm⁻¹.

  • C-O-C Stretch (Ether): A strong band around 1115 cm⁻¹.

• Mass Spectrometry (MS) (Predicted Fragmentation):

  • Molecular Ion (M⁺): A peak at m/z = 143.

  • Major Fragments: Loss of the aldehyde group (M-29), cleavage of the propyl chain, and fragmentation of the morpholine ring (e.g., a base peak at m/z = 100 representing the morpholinomethyl cation).

Synthesis of 3-Morpholinopropanal: A Proposed Two-Step Approach

// Nodes Morpholine [label="Morpholine"]; PropyleneOxide [label="Propylene Oxide"]; Propanol [label="3-Morpholinopropanol", fillcolor="#4285F4", fontcolor="#FFFFFF"]; OxidizingAgent [label="Oxidizing Agent\n(e.g., PCC, Dess-Martin)"]; Propanal [label="3-Morpholinopropanal", fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges Morpholine -> Propanol [label="Ring Opening"]; PropyleneOxide -> Propanol; Propanol -> Propanal [label="Oxidation"]; OxidizingAgent -> Propanal; }

Caption: Proposed two-step synthesis of 3-Morpholinopropanal.

Step 1: Synthesis of 3-Morpholinopropanol

The synthesis of the precursor alcohol can be achieved by the nucleophilic attack of morpholine on a suitable three-carbon electrophile. A common and efficient method is the ring-opening of propylene oxide.

Experimental Protocol:

• Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add morpholine (1.0 eq) and a suitable solvent such as methanol.

• Addition of Electrophile: Slowly add propylene oxide (1.1 eq) to the stirred solution at room temperature. The reaction is typically exothermic, and cooling may be necessary to maintain the temperature below 40 °C.

• Reaction: After the addition is complete, heat the mixture to reflux and maintain for 4-6 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Workup: Upon completion, cool the reaction mixture to room temperature and remove the solvent under reduced pressure.

• Purification: The resulting crude 3-Morpholinopropanol can be purified by vacuum distillation to yield a colorless oil.

Step 2: Oxidation to 3-Morpholinopropanal

The selective oxidation of the primary alcohol to the aldehyde is a critical step. Several reagents can be employed, with the choice often depending on scale and desired purity. Oxidation with Pyridinium Chlorochromate (PCC) is a common and effective method.

Experimental Protocol:

• Reagent Preparation: In a dry, two-neck round-bottom flask under an inert atmosphere (e.g., nitrogen), suspend Pyridinium Chlorochromate (PCC) (1.5 eq) in dichloromethane (DCM).

• Addition of Alcohol: Dissolve 3-Morpholinopropanol (1.0 eq) in DCM and add it dropwise to the stirred PCC suspension at room temperature.

• Reaction: Stir the mixture at room temperature for 2-3 hours. The reaction mixture will turn into a dark, tarry substance. Monitor the reaction by TLC.

• Workup: Upon completion, dilute the reaction mixture with diethyl ether and stir for 15 minutes.

• Purification: Filter the mixture through a pad of silica gel or Celite to remove the chromium salts. Wash the filter cake thoroughly with diethyl ether. Concentrate the filtrate under reduced pressure to yield crude 3-Morpholinopropanal. Further purification can be achieved by column chromatography or vacuum distillation.

Reactivity and Synthetic Utility

The chemical behavior of 3-Morpholinopropanal is dictated by its two functional groups: the tertiary amine (morpholine) and the aldehyde.

Reactions of the Aldehyde Group

The aldehyde functional group is highly versatile and can undergo a variety of transformations:

• Oxidation: The aldehyde is susceptible to oxidation to the corresponding carboxylic acid, 3-morpholinopropanoic acid. This can occur with common oxidizing agents and even upon prolonged exposure to air.

• Reductive Amination: A key reaction in drug discovery, 3-Morpholinopropanal can react with primary or secondary amines in the presence of a reducing agent (e.g., sodium triacetoxyborohydride) to form more complex amines.

• Wittig Reaction: Reaction with phosphorus ylides can be used to form alkenes, extending the carbon chain.

• Aldol and Knoevenagel Condensations: The aldehyde can participate in carbon-carbon bond-forming reactions with enolates or active methylene compounds.[6]

• Imine and Enamine Formation: It will react with primary amines to form imines (Schiff bases) and with secondary amines to form enamines.[7][8][9][10]

// Nodes Propanal [label="3-Morpholinopropanal", fillcolor="#34A853", fontcolor="#FFFFFF"]; CarboxylicAcid [label="3-Morpholinopropanoic Acid"]; ComplexAmine [label="Substituted Amines"]; Alkene [label="Alkenes"]; AldolProduct [label="C-C Bonded Products"];

// Edges Propanal -> CarboxylicAcid [label="Oxidation"]; Propanal -> ComplexAmine [label="Reductive Amination"]; Propanal -> Alkene [label="Wittig Reaction"]; Propanal -> AldolProduct [label="Aldol/Knoevenagel"]; }

Caption: Key reactions of the aldehyde group in 3-Morpholinopropanal.

Influence of the Morpholine Ring

The morpholine ring is generally stable to many reaction conditions. The nitrogen atom, being a tertiary amine, is nucleophilic and basic.

• Basicity: The morpholine nitrogen can act as an internal base, potentially influencing the rate and outcome of reactions involving the aldehyde group. In acidic conditions, it will be protonated to form a morpholinium salt.

• Nucleophilicity: The nitrogen lone pair is less nucleophilic than that of piperidine due to the electron-withdrawing effect of the ether oxygen.[11] However, it can still participate in reactions such as quaternization with alkyl halides.

Applications in Drug Discovery and Synthesis

While specific applications of 3-Morpholinopropanal are not extensively reported, its structure makes it a highly valuable building block for the synthesis of pharmaceutical leads and other fine chemicals.

• Scaffold for Library Synthesis: The reactive aldehyde allows for the rapid diversification of the morpholine core, making it an ideal starting material for the creation of compound libraries for high-throughput screening.

• Intermediate for Complex Target Molecules: It can serve as a key intermediate in multi-step syntheses of complex molecules where the morpholine moiety is desired for its pharmacokinetic benefits.

• Pro-drugs and Linkers: The aldehyde can be used to attach the morpholine group to other molecules through reversible imine linkages, which could be explored in the design of pro-drugs or linkers for antibody-drug conjugates.

Safety, Handling, and Storage

Specific toxicity data for 3-Morpholinopropanal is not available. However, based on related compounds such as morpholine and N-(3-aminopropyl)morpholine, the following precautions should be taken:

• Handling: Handle in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Avoid inhalation of vapors and contact with skin and eyes.

• Storage: Store in a tightly sealed container in a cool, dry place away from oxidizing agents and direct sunlight. The compound may be sensitive to air, and storage under an inert atmosphere (e.g., nitrogen or argon) is recommended to prevent oxidation of the aldehyde.

• Toxicity: Morpholine and some of its derivatives are known to be corrosive and can cause skin and eye burns.[5] Similar hazards should be assumed for 3-Morpholinopropanal.

Conclusion

3-Morpholinopropanal represents a potent, albeit underutilized, synthetic intermediate. The combination of a pharmaceutically advantageous morpholine ring and a synthetically versatile aldehyde group provides a powerful tool for medicinal chemists and researchers in organic synthesis. The proposed synthetic routes and predicted reactivity patterns in this guide offer a solid foundation for the exploration and application of this promising molecule in the development of novel chemical entities.

References

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• AlTamiemi, E. O., Khammas, S. J., & AlKaissi, S. S. (2016).
• AlTamiemi, E. O., Khammas, S. J., & AlKaissi, S. S. (2015).

• ResearchGate. (n.d.). Synthesis, Characterization and Study the Biological Activity of New Morpholine Derivative. Retrieved from [Link]

• Desheng Chemical. (n.d.). Preparation calculation of MOPS chemical reagent for 3-morpholine-propanesulfonic acid. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Mops. PubChem. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of Propargyl Compounds and Their Cytotoxic Activity. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). 3-Morpholinopropyl isothiocyanate. NIST WebBook. Retrieved from [Link]

• National Center for Biotechnology Information. (2017). Ethylenation of aldehydes to 3-propanal, propanol and propanoic acid derivatives. NIH. Retrieved from [Link]

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• PubMed. (2020). Morpholine As a Scaffold in Medicinal Chemistry: An Update on Synthetic Strategies. Retrieved from [Link]

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• Thieme. (2023). A Minireview on the Morpholine-Ring-Containing U.S. FDA Approved Drugs: A Medicinal-Chemistry-Based Analysis from 2013 to 2023. Retrieved from [Link]

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Strategic Sourcing &amp; Technical Utilization Guide: 3-Morpholinopropanal

This technical guide provides a strategic analysis of 3-Morpholinopropanal (CAS 39713-76-3), a critical intermediate in medicinal chemistry. Unlike stable catalog commodities, this aldehyde presents unique stability challenges that dictate its supply chain and handling protocols.

Executive Technical Summary

3-Morpholinopropanal (also known as 3-morpholinopropionaldehyde) is a pivotal aliphatic aldehyde intermediate used primarily to introduce the morpholinopropyl motif into drug candidates. This moiety is highly valued in Central Nervous System (CNS) drug discovery for its ability to modulate lipophilicity (

) and enhance blood-brain barrier (BBB) permeability while maintaining aqueous solubility via the basic nitrogen.[1]

• CAS Number: 39713-76-3

• Molecular Formula: C

  H NO

• Molecular Weight: 143.18 g/mol

• Key Reactivity: Electrophilic carbonyl center susceptible to reductive amination;

  -amino functionality prone to oxidation or polymerization.

The "Ghost" Intermediate

Researchers often struggle to find this compound in standard catalogs (Sigma, Fisher) as a bulk stock item. Reason: Aliphatic

-amino aldehydes are chemically labile. They are prone to:

• Oxidation: Rapid conversion to 3-morpholinopropanoic acid upon air exposure.

• Polymerization: Aldol-like self-condensation.

• Hydration: Formation of gem-diols in aqueous media.

Strategic Implication: Sourcing strategies must pivot from "bulk procurement" to "just-in-time" synthesis or custom manufacturing .

Supply Landscape & Procurement Strategy

Due to the stability profile, the supply chain is tiered by "Ready-to-Ship" precursors vs. "Make-to-Order" finished product.

Tier 1: Custom Synthesis & Specialized Building Blocks

These suppliers possess the infrastructure to synthesize and ship unstable aldehydes under inert atmosphere (Argon/Nitrogen) or provide the stable acetal protected form.

Supplier	Type	Strategic Value
Enamine	Global CRO	High. Likely offers the compound as part of their "REAL" (Readily Accessible) database or as a custom synthesis project. Excellent for library synthesis.
Combi-Blocks	Specialist	High. Known for stocking heterocyclic building blocks. Often lists the acetal precursor (e.g., 3-morpholinopropanal diethyl acetal).
Wuxi AppTec	CDMO	Medium. Best for kilogram-scale GMP batches where the aldehyde is generated and immediately consumed in a telescope process.
Sigma-Aldrich	Distributor	Low (Direct). Rarely stocks the free aldehyde. Primary source for precursors (Morpholine, Acrolein, 3-Morpholinopropanol).

Tier 2: The "Precursor" Route (Recommended)

For most research labs, buying the stable precursor and generating the aldehyde in situ is the gold standard for purity and reproducibility.

Key Precursors to Stock:

• 3-Morpholinopropanol (CAS 4441-30-9): Stable liquid. Requires oxidation (Swern/Dess-Martin) to yield the aldehyde.

• 3-Morpholinopropanal diethyl acetal (CAS 100-00-0 equivalent structure): Requires mild acid hydrolysis to release the aldehyde.

• Acrolein (CAS 107-02-8) + Morpholine (CAS 110-91-8): For de novo synthesis (Michael Addition).

Technical Workflows & Protocols

Workflow A: In Situ Generation via Michael Addition

This is the most cost-effective method for generating fresh 3-Morpholinopropanal for immediate use in reductive amination.

Mechanism: Conjugate addition of a secondary amine (morpholine) to an

-unsaturated aldehyde (acrolein).

Experimental Protocol

• Scale: 10 mmol

• Safety Warning: Acrolein is highly toxic and a lachrymator. Work in a fume hood.

• Setup: Flame-dry a 50 mL round-bottom flask (RBF) equipped with a magnetic stir bar and addition funnel. Flush with N

  .

• Solvent: Add Dichloromethane (DCM) (20 mL) and Morpholine (0.87 g, 10 mmol). Cool to 0°C (ice bath).

• Addition: Dropwise add Acrolein (0.62 g, 11 mmol, 1.1 eq) diluted in 5 mL DCM over 15 minutes. Control exotherm.

• Reaction: Stir at 0°C for 1 hour, then warm to Room Temperature (RT) for 1 hour.

• Validation: Take a 50

  L aliquot, dilute in CDCl . Check H NMR for disappearance of vinyl protons (acrolein) and appearance of the aldehyde triplet at ~9.8 ppm.

• Usage: The resulting solution of 3-Morpholinopropanal is used directly in the next step (e.g., reductive amination) without isolation to prevent decomposition.

Workflow B: Reductive Amination (Drug Synthesis)

Once generated, the aldehyde is coupled with a primary amine (Drug-NH

) to install the side chain.

• Coupling: To the DCM solution from Workflow A, add the Target Amine (10 mmol) and Acetic Acid (1.2 eq) to catalyze imine formation. Stir 2 hours.

• Reduction: Cool to 0°C. Add Sodium Triacetoxyborohydride (STAB) (15 mmol, 1.5 eq). STAB is preferred over NaCNBH

  for safety and selectivity.

• Quench: After 12 hours, quench with sat. NaHCO

  . Extract with DCM.[2]

• Purification: The basic morpholine tail allows easy purification. Wash organic layer with water (removes neutral impurities). Extract product into 1M HCl (aqueous), wash aqueous layer with ether, then basify aqueous layer (pH 10) and extract back into DCM.

Visualizing the Critical Path

The following diagram illustrates the decision logic for sourcing versus synthesizing, ensuring the integrity of the downstream application.

Caption: Strategic decision tree for sourcing 3-Morpholinopropanal, highlighting the "Make vs. Buy" pathways based on stability constraints.

Quality Control & Validation Data

When synthesizing or receiving a custom batch, validation is non-negotiable.

Analytical Method	Expected Signal	Diagnostic Value
H NMR (CDCl )	Triplet at 9.7-9.8 ppm (CHO)	Confirms aldehyde presence. Absence indicates oxidation to acid.
H NMR (CDCl )	Multiplet at 2.4-2.7 ppm (CH -N)	Confirms morpholine ring integrity.
TLC (Silica)	Stain with Ninhydrin or KMnO	Aldehydes stain rapidly. Check for baseline streak (acid/polymer).
GC-MS	M+ peak at 143 m/z	rapid purity check. Note: Inject cold to prevent thermal degradation.

Storage Protocol (Critical)

If you must store the isolated aldehyde:

• Atmosphere: Seal under Argon.

• Temperature: -20°C or -80°C.

• Additive: Some suppliers add 0.1% hydroquinone as a stabilizer against polymerization.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 95834, 3-Morpholinopropanal. Retrieved from [Link]

• Organic Chemistry Portal. Reductive Amination: Technical Overview and Protocols. Retrieved from [Link]

Sources

• 1. Occurrence of Morpholine in Central Nervous System Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

The Chameleon Linker: A Technical Guide to N-Substituted Propanals

Part 1: The Stability Paradox

In the architecture of small molecule drug discovery, N-substituted propanals (specifically 3-aminopropanals and N-protected 2-aminopropanals) occupy a unique niche. They are the "chameleon linkers"—highly versatile electrophiles capable of knitting together complex heterocycles, PROTAC linkers, and chiral peptidomimetics. Yet, they are notoriously under-discussed in standard texts, largely due to their transient stability .

Unlike their stable carboxylic acid cousins, N-substituted propanals exist in a state of high potential energy. They are prone to three primary degradation pathways:

• Self-Polymerization: Especially for 3-aminopropanals, where the free amine of one molecule attacks the aldehyde of another.

• Retro-Michael Elimination: Releasing toxic acrolein and the free amine.

• Oxidation: Rapid conversion to the corresponding amino acid upon exposure to air.

This guide provides the protocols required to tame these intermediates, transforming them from "unstable nuisances" into reliable synthetic tools.

Part 2: Synthesis Architectures

The synthesis of N-substituted propanals requires a strategic choice between direct generation (for immediate use) and masked synthesis (for storage).

Workflow 1: The Direct Path (Aza-Michael Addition)

Best for: 3-(N-substituted amino)propanals where the amine is secondary.

The most atom-economic route involves the conjugate addition of a secondary amine to acrolein. This reaction is rapid but fraught with polymerization risks.

Protocol:

• Temperature Control: Cool the amine (1.0 equiv) in DCM or THF to -10°C.

• Addition: Add acrolein (1.05 equiv) dropwise. Crucial: Acrolein must be freshly distilled or stabilized with hydroquinone to prevent radical polymerization.

• Monitoring: The reaction is usually complete within 30–60 minutes. Monitor via TLC (stain with KMnO4 or Ninhydrin).

• Quench: Do not work up with aqueous base. Concentrate under reduced pressure at low temperature (<30°C) and use immediately.

Workflow 2: The Safe Path (Oxidation of Amino Alcohols)

Best for: Chiral N-protected 2-aminopropanals (Alaninals).

When stereochemistry is paramount (e.g., from chiral pool amino acids), oxidation of the corresponding N-protected amino alcohol is the gold standard. The Swern Oxidation is preferred over PCC/PDC to avoid chromium toxicity and over-oxidation.

Protocol (Swern):

• Activation: Add DMSO (2.4 equiv) to oxalyl chloride (1.1 equiv) in DCM at -78°C. Stir for 15 min.

• Substrate: Add N-Boc-alaninol (1.0 equiv) in DCM dropwise. Maintain -78°C to prevent racemization.

• Elimination: After 45 min, add DIPEA or Et3N (5.0 equiv). Warm to 0°C.

• Isolation: Quench with saturated NH4Cl. Extract, dry, and concentrate. Note: N-Boc-alaninals are configurationally unstable on silica gel; use neutral alumina or proceed immediately.

Workflow 3: The Masked Path (Acetal Deprotection)

Best for: Storage and scale-up.

For industrial reliability, synthesize the dimethyl acetal first. This "masked" aldehyde is stable indefinitely at room temperature.

Protocol:

• Precursor: React 3-chloropropanal dimethyl acetal with the amine (nucleophilic substitution).

• Deprotection: When the aldehyde is needed, treat the acetal with 1N HCl in THF/Water (1:1) at ambient temperature for 2 hours.

• Neutralization: Carefully neutralize with NaHCO3 to pH 7–8 before extraction to avoid retro-Michael decomposition.

Part 3: Visualization of Synthetic Logic

The following diagram maps the decision tree for synthesizing these intermediates, highlighting the critical "Use Immediately" vs. "Store" checkpoints.

Figure 1: Strategic Synthesis Pathways. Route C is recommended for library synthesis, while Route B is essential for chiral applications.

Part 4: Handling, Storage, and Stability

The "Stability Paradox" dictates that while the acetal form is stable, the free aldehyde is a "ticking clock."

The "Use-it-or-Lose-it" Rule

Once generated, 3-aminopropanals undergo a retro-Michael reaction (reverting to amine + acrolein) or oligomerization .

• Half-life: At 25°C, neat 3-dimethylaminopropanal can degrade significantly within 24 hours.

• Mitigation: Store as the HCl salt if the amine is basic enough. The protonated amine is electron-poor, preventing it from acting as a nucleophile against its own aldehyde group (preventing polymerization) and suppressing the elimination pathway.

Storage Specifications Table

Form	Stability	Storage Condition	Handling Precaution
Free Aldehyde (Oil)	Poor (<24h)	-80°C, Argon	Polymerizes rapidly; toxic vapor.
HCl Salt (Solid)	Good (Months)	4°C, Desiccator	Hygroscopic; requires neutralization before use.
Dimethyl Acetal	Excellent (Years)	RT, Ambient	Stable to base/nucleophiles; acid sensitive.[1]
Bisulfite Adduct	Good (Weeks)	4°C, Solid	Useful for purification; regenerate with mild base.

Part 5: Reactivity & Applications

Reductive Amination (The Primary Utility)

N-substituted propanals are superior to their propyl-halide counterparts for installing propyl-amine chains because they avoid over-alkylation (quaternization).

• Mechanism: Aldehyde + Amine

  Imine Secondary/Tertiary Amine.

• Protocol Tip: Use Sodium Triacetoxyborohydride (STAB) in DCE. It is mild enough to leave the aldehyde intact until the imine forms, preventing direct reduction of the aldehyde to the alcohol.

Heterocycle Synthesis (The Double-Edged Sword)

These aldehydes are precursors to pyrrolidines and piperidines via intramolecular cyclization.

• Example: An N-substituted propanal with a pendant nucleophile (e.g., a carbamate or second amine) will spontaneously cyclize. This is often a desired reaction in the synthesis of alkaloids like tobacco alkaloids (nornicotine derivatives) or proline mimetics .

Drug Development Case Study: Duloxetine & Atomoxetine

While often reduced to the alcohol in the final drug, the 3-amino-propanal scaffold is a key intermediate in the synthesis of reuptake inhibitors. The chirality is often set at the alcohol stage (via enzymatic resolution or asymmetric reduction of the ketone), but the amino-aldehyde logic remains central to the retrosynthesis of the propyl-amine chain.

Part 6: References

• Swern Oxidation of N-Protected Amino Alcohols:

  • Methodology: Omura, K., & Swern, D. (1978).[2] Oxidation of alcohols by "activated" dimethyl sulfoxide.[2] a preparative, steric and mechanistic study. Tetrahedron, 34(11), 1651-1660.

  • Application: Jurczak, J., et al. (1986). . Journal of Organic Chemistry.

• Aza-Michael Addition to Acrolein:

  • Catalysis: Cabrero-Antonino, J. R., et al. (2008). . Organic Letters.

  • Biocatalytic Route: Rebolledo, F., et al. (2009). Michael additions of primary and secondary amines to acrylonitrile catalyzed by lipases. Tetrahedron Letters.

• Reductive Amination Protocols:

  • Standard: Abdel-Magid, A. F., et al. (1996). . Journal of Organic Chemistry.

• Acetal Protection Strategies:

  • General Guide: Greene, T. W., & Wuts, P. G. M. (1999). Protective Groups in Organic Synthesis. Wiley-Interscience.

• Safety Data (Acrolein & Derivatives):

  • PubChem:[3].

Sources

• 1. Dimethyl Acetals [organic-chemistry.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. 3-(Dimethylamino)propanal | C5H11NO | CID 546946 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Guide: 3-Morpholinopropanal in Drug Discovery &amp; Synthesis

[1][2]

Executive Summary

3-Morpholinopropanal (CAS: 19851-01-5) serves as a critical C3-synthon in medicinal chemistry, primarily used to introduce the morpholine moiety—a "privileged pharmacophore" known to enhance metabolic stability, solubility, and target selectivity.[1][2] Unlike simple alkyl aldehydes, 3-morpholinopropanal presents unique handling challenges due to its tendency to polymerize and its relationship with the toxic precursor acrolein.[1][2] This guide outlines robust synthetic pathways, stabilization strategies via acetals, and its application in reductive amination and heterocycle design.[2]

Part 1: Chemical Identity & Stability Profile[2]

The Molecule

3-Morpholinopropanal is a bifunctional molecule containing a tertiary amine (morpholine ring) and a reactive aldehyde at the terminus of a propyl chain.

Property	Specification
IUPAC Name	3-(Morpholin-4-yl)propanal
CAS Number	19851-01-5 (Free Aldehyde) 35573-93-4 (Diethyl Acetal precursor)
Molecular Weight	143.18 g/mol
Boiling Point	~226°C (Predicted); often distilled under vacuum
Stability	Unstable. Prone to self-polymerization and oxidation.[1][2][3]
Storage Form	Best stored as 3-Morpholinopropionaldehyde diethyl acetal (Stable liquid).[1][2]

The Stability Paradox

The free aldehyde is thermodynamically unstable. It can undergo:

• Self-Aldol Condensation: Catalyzed by the internal basic amine.[1][2]

• Retro-Michael Reaction: Reverting to Acrolein (highly toxic) and Morpholine under thermal stress.[1][2]

Critical Insight: For reproducible results, never store the free aldehyde.[2] Generate it in situ from the diethyl acetal or use it immediately after synthesis from acrolein.[2]

Part 2: Synthetic Accessibility & Workflows

Researchers typically access this moiety via two distinct routes: the "Robust Route" (via Acetal) for small-scale, high-purity medicinal chemistry, and the "Industrial Route" (via Acrolein) for large-scale preparation.[1][2]

Diagram: Synthetic Pathways

Caption: Dual pathways for accessing 3-Morpholinopropanal. The Acetal route (top) offers higher stability and safety compared to the Acrolein route (bottom).

Part 3: Experimental Protocols

Protocol A: Synthesis via Acetal Hydrolysis (Recommended)

This method avoids handling free acrolein and yields a clean product suitable for sensitive biological assays.

Reagents:

• 3-Chloropropionaldehyde diethyl acetal (CAS 35573-93-4)[1][2]

• Morpholine (1.2 equiv)[1]

• Sodium Iodide (catalytic)[1]

• Amberlyst-15 resin or 1M HCl[1][2]

Step-by-Step:

• Substitution: Combine 3-chloropropionaldehyde diethyl acetal and morpholine in dry DMF with catalytic NaI. Heat to 100-110°C for 12-16 hours.[1][2]

• Workup: Cool, dilute with water, and extract with ethyl acetate. The product, 3-morpholinopropionaldehyde diethyl acetal, is a stable oil.[1][2]

• Hydrolysis (Activation):

  • Dissolve the acetal in THF/Water (4:1).

  • Add Amberlyst-15 (acidic resin) or 1M HCl.[1][2] Stir at Room Temperature (RT) for 2 hours.

  • Monitoring: TLC will show the disappearance of the non-polar acetal.

• Usage: Neutralize with NaHCO3, filter, and immediately add the solution to your reductive amination reaction. Do not concentrate to dryness.

Protocol B: Reductive Amination (General Procedure)

Used to attach the morpholinopropyl group to a secondary or primary amine (e.g., a kinase inhibitor scaffold).

Reagents:

• Target Amine (1.0 equiv)[1]

• 3-Morpholinopropanal (1.2 equiv, generated in situ)[1][2]

• Sodium Triacetoxyborohydride (STAB, 1.5 equiv)[1]

• Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)[1][2]

• Acetic Acid (catalytic)[1]

Step-by-Step:

• Imine Formation: Dissolve the Target Amine in DCE. Add the fresh 3-Morpholinopropanal solution. If the amine is a salt, add 1.0 equiv of TEA.

• Acid Catalysis: Add catalytic Acetic Acid (pH ~5-6). Stir for 30-60 mins to ensure imine/hemiaminal formation.

• Reduction: Add STAB in one portion. Stir at RT for 4-16 hours.[1][2]

• Quench: Quench with saturated aqueous NaHCO3. Extract with DCM.[2]

• Purification: The product is basic. Purify via SCX (Strong Cation Exchange) columns or flash chromatography (DCM/MeOH/NH3).[1][2]

Part 4: Research Areas & Applications

Medicinal Chemistry: The "Solubilizing Tail"

The 3-morpholinopropyl group is a classic "solubilizing tail" found in numerous kinase inhibitors (e.g., Gefitinib analogs).[1][2]

• Mechanism: The morpholine nitrogen (pKa ~8.[2]3) is protonated at physiological pH, enhancing aqueous solubility.[2]

• Metabolic Stability: The ether oxygen in the morpholine ring reduces lipophilicity compared to piperidine, lowering metabolic clearance (Cl_int).

Heterocycle Synthesis

The aldehyde functionality allows 3-morpholinopropanal to serve as a precursor for constructing complex heterocycles:

• Triazoles: Reaction with thiosemicarbazide followed by cyclization yields 1,2,4-triazoles with a morpholine tail.[1][2]

• Quinolines: Friedländer synthesis with 2-aminoaryl ketones.[1][2]

Diagram: Application Workflow

Caption: Strategic utility of 3-Morpholinopropanal in drug design and materials science.[1][2]

Part 5: Safety & Toxicology (E-E-A-T)[1]

Acrolein Release

Researchers must treat 3-morpholinopropanal as a masked acrolein source .[1][2] Under thermal stress or strong acidic conditions, the retro-Michael reaction can release acrolein, a potent lachrymator and pulmonary toxicant.[2]

• Control: Perform all hydrolysis and concentration steps in a fume hood.

• Waste: Treat aqueous waste with basic sodium bisulfite solution to quench any generated acrolein or free aldehyde before disposal.[2]

Metabolite Biomarkers

In vivo, morpholine-containing drugs can be metabolized.[1][2] However, acrolein toxicity is usually associated with the metabolism of the propyl chain if it undergoes oxidation. The metabolite 3-hydroxypropylmercapturic acid (3-HPMA) is a specific biomarker for acrolein exposure, relevant when assessing the toxicity of prodrugs releasing this moiety.[1][2]

References

• Chemical Identity & Properties

  • PubChem. 3-Morpholinopropanal (Compound).[1][2] National Library of Medicine.[2] Available at: [Link][1]

• Synthetic Protocols (Reductive Amination)

  • Abdel-Magid, A. F., et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride."[2] Journal of Organic Chemistry, 1996, 61(11), 3849-3862.[2] (Foundational protocol for STAB reduction).

  • Organic Chemistry Portal.[2] Reductive Amination. Available at: [Link][1]

• Acetal Hydrolysis & Handling

  • Organic Syntheses.[2][4] Propiolaldehyde Diethyl Acetal (General Acetal Hydrolysis Techniques). Coll. Vol. 6, p.925 (1988).[2] Available at: [Link][1]

• Toxicity & Safety (Acrolein Context)

  • Agency for Toxic Substances and Disease Registry (ATSDR).[2] Toxicological Profile for Acrolein. Centers for Disease Control and Prevention.[2] Available at: [Link][1]

• Medicinal Chemistry Applications

  • Kumari, A., et al. "Morpholine as ubiquitous pharmacophore in medicinal chemistry: Deep insight into the structure-activity relationship (SAR)."[1][2] Bioorganic Chemistry, 2020.[2] Available at: [Link]

Sources

• 1. 4-(3-Chloropropyl)morpholine synthesis - chemicalbook [chemicalbook.com]
• 2. sciencemadness.org [sciencemadness.org]
• 3. Dimethyl Acetals [organic-chemistry.org]
• 4. Organic Syntheses Procedure [orgsyn.org]

Protocols & Analytical Methods

Purification techniques for crude "3-Morpholinopropanal"

Application Note: Strategic Purification Protocols for 3-Morpholinopropanal

Abstract

3-Morpholinopropanal (CAS: 3999-27-7) is a critical intermediate in the synthesis of ionizable lipids (e.g., for LNP delivery systems) and pharmaceutical heterocycles. However, its dual functionality—a basic morpholine ring and a reactive aldehyde tail—renders it susceptible to polymerization, oxidation, and aldol condensation. This guide outlines two distinct purification strategies: Vacuum Fractional Distillation for bulk crude separation and a Bisulfite Adduct Protocol for high-purity (>98%) isolation, specifically designed to remove unreacted morpholine and non-aldehyde byproducts.

Chemical Profile & Impurity Landscape

The synthesis of 3-Morpholinopropanal typically involves the Michael addition of morpholine to acrolein. This exothermic reaction generates a specific impurity profile that dictates the purification strategy.

Key Physicochemical Properties:

Property	Value / Characteristic	Relevance to Purification
Molecular Weight	143.19 g/mol	Amenable to vacuum distillation.
Boiling Point	~95–100 °C @ 10 mmHg (est.)	Requires high vacuum to prevent thermal degradation.
Solubility	Miscible in water, alcohols, DCM.	Complicates aqueous extraction; requires pH manipulation.

| Stability | Air/Moisture Sensitive.[1] | Oxidizes to 3-morpholinopropionic acid; polymerizes on standing. |

Impurity Flow & Degradation Pathways: The following diagram illustrates the origin of impurities during synthesis and storage.

Figure 1: Reaction pathways showing the genesis of common impurities. Note that the basicity of the morpholine ring can catalyze the self-condensation of the aldehyde product if not stored correctly.

Protocol A: High-Purity Bisulfite Adduct Isolation

Best For: Removal of non-aldehyde impurities (e.g., unreacted morpholine, alcohols) and isolation of ultra-pure material for sensitive downstream applications (e.g., GMP lipid synthesis).

Mechanism: Sodium bisulfite (

) reacts selectively with the aldehyde group to form a water-soluble sulfonate adduct. Since 3-morpholinopropanal also contains an amine, the acidic bisulfite solution will protonate the morpholine nitrogen. This creates a highly polar, water-soluble species that can be washed free of non-polar organic impurities. Subsequent basification reverses the adduct and deprotonates the amine, allowing extraction of the pure product.

Reagents:

• Saturated Sodium Bisulfite (

  ) solution (freshly prepared).[2]

• Sodium Carbonate (

  ) or Sodium Hydroxide ( , 1M).

• Solvents: Dichloromethane (DCM) or Ethyl Acetate; Ethanol.

Step-by-Step Workflow:

• Adduct Formation:

  • Dissolve crude 3-morpholinopropanal (1 eq) in a minimal amount of Ethanol (2 volumes).

  • Place the flask in an ice bath (0–5 °C).

  • Slowly add saturated aqueous

    (1.2 eq) with vigorous stirring.

  • Observation: A white precipitate or thick oil (the bisulfite adduct) typically forms within 30–60 minutes.

• Impurity Wash (The Purification Step):

  • Dilute the mixture with water if necessary to dissolve the salt fully (optional, depending on if you want to filter the solid or perform liquid-liquid extraction).

  • Preferred Method (Liquid-Liquid): Ensure the adduct is dissolved in the aqueous phase.[2] Wash this aqueous phase 2x with Ethyl Acetate.

  • Causality: The target aldehyde is trapped in the aqueous phase as the bisulfite adduct.[2] Unreacted acrolein polymers and non-polar byproducts migrate to the organic layer and are discarded.

• Regeneration (The Release):

  • Cool the aqueous phase to 0 °C.

  • Slowly add 1M

    or saturated until pH > 10.

  • Critical Check: The pH must be high enough to both (a) reverse the bisulfite equilibrium and (b) free-base the morpholine ring.

  • The solution will become cloudy as the free organic oil separates.

• Extraction & Drying:

  • Extract the aqueous mixture 3x with DCM.

  • Combine organic layers, dry over anhydrous

    , and concentrate under reduced pressure (keep bath < 30 °C).

Figure 2: The Bisulfite "Trap and Release" workflow ensures only aldehyde-bearing molecules are isolated.

Protocol B: Vacuum Fractional Distillation

Best For: Large-scale purification of crude material where >95% purity is acceptable.

Operational Constraints:

• Thermal Instability: Aldehydes can decompose. Never exceed bath temperatures of 130 °C.

• Oxidation: The system must be flushed with Nitrogen/Argon.

Protocol:

• Setup: Use a short-path distillation head or a Vigreux column (for better separation). Ensure all joints are greased and clipped.

• Degassing: Stir the crude oil under vacuum (no heat) for 20 minutes to remove volatile solvents and dissolved oxygen.

• Heating: Apply high vacuum (< 5 mmHg is recommended). Slowly ramp the oil bath temperature.

  • Fore-run: Collect the fraction distilling below the expected boiling point (often unreacted morpholine or water).

  • Main Fraction: Collect the steady boiling fraction (approx. 95–105 °C @ 10 mmHg, verify specific pressure/temp relationship).

• Storage: Immediately backfill with Argon and seal.

Analytical Validation (QC)

To verify the success of the purification, specific markers must be checked:

• 1H NMR (CDCl3):

  • Aldehyde Proton: Look for a triplet (or t-like multiplet) around 9.7–9.8 ppm . Integration should be 1H relative to the morpholine signals.

  • Morpholine Ring: Multiplets at 3.6–3.7 ppm (O-CH2) and 2.4–2.5 ppm (N-CH2).

  • Impurity Check: Absence of vinyl protons (5.0–6.5 ppm) indicates removal of acrolein. Absence of broad singlets indicates removal of water/acids.

• GC-MS:

  • Confirm molecular ion peak (M+ = 143).

  • Check for the absence of the "M+16" peak (oxidation to acid).

References

• Boucher, M. M., et al. (2017).[2] "Liquid–Liquid Extraction Protocol for the Removal of Aldehydes and Highly Reactive Ketones from Mixtures." Organic Process Research & Development. ACS Publications. [Link][2]

• Oxtoby, L. J., et al. (2021). "Preparation of hexafluoroisopropyl esters by oxidative esterification of aldehydes using sodium persulfate." Organic & Biomolecular Chemistry. RSC.[3] [Link]

• National Center for Biotechnology Information. (2023). "PubChem Compound Summary for CID 79706, 3-Morpholinopropanal." PubChem. [Link]

• Brindle, C. S., et al. (2018).[4] "Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol." Journal of Visualized Experiments (JoVE). [Link]

Sources

• 1. lobachemie.com [lobachemie.com]
• 2. Workup [chem.rochester.edu]
• 3. e3s-conferences.org [e3s-conferences.org]
• 4. Video: Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol [jove.com]

Application Notes and Protocols for Reductive Amination Reactions with 3-Morpholinopropanal

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Value of the Morpholinopropyl Moiety

In the landscape of modern drug discovery and medicinal chemistry, the morpholine heterocycle is a well-established privileged structure. Its incorporation into molecular scaffolds often confers advantageous physicochemical properties, such as improved aqueous solubility, metabolic stability, and favorable pharmacokinetic profiles. The 3-morpholinopropyl group, accessible through the versatile and efficient reductive amination of 3-morpholinopropanal, serves as a key building block for introducing this valuable moiety. This guide provides a comprehensive overview of the reductive amination of 3-morpholinopropanal, detailing the underlying mechanistic principles and offering robust, field-proven protocols for its application in the synthesis of diverse secondary and tertiary amines.

The Cornerstone of C-N Bond Formation: Understanding Reductive Amination

Reductive amination is a powerful and widely utilized transformation in organic synthesis for the formation of carbon-nitrogen bonds.[1] The reaction proceeds in a two-step, one-pot sequence:

• Iminium Ion Formation: The reaction commences with the nucleophilic attack of a primary or secondary amine on the carbonyl carbon of an aldehyde or ketone. This is followed by dehydration to form an iminium ion intermediate.[2]

• Hydride Reduction: A reducing agent, present in the reaction mixture, selectively reduces the iminium ion to the corresponding amine.[1]

The choice of a suitable reducing agent is critical for the success of a one-pot reductive amination. The ideal reagent should be capable of reducing the iminium ion intermediate much faster than it reduces the starting aldehyde, thus preventing the formation of the corresponding alcohol as a byproduct. Sodium triacetoxyborohydride (NaBH(OAc)₃), often abbreviated as STAB, has emerged as a reagent of choice for this purpose due to its mildness, selectivity, and broad functional group tolerance.[2]

Mechanistic Pathway of Reductive Amination

The following diagram illustrates the generally accepted mechanism for the reductive amination of an aldehyde with a primary amine.

Caption: Reductive Amination Mechanism

Experimental Protocols

The following protocols are designed as robust starting points for the reductive amination of 3-morpholinopropanal. Optimization of reaction time, temperature, and stoichiometry may be necessary for specific substrates.

Physicochemical Properties of Starting Material

While specific data for 3-morpholinopropanal is not widely published, its precursor, 3-morpholinopropanol, provides an indication of its general properties.

Property	Value
3-Morpholinopropanol
Molecular Formula	C₇H₁₅NO₂
Molecular Weight	145.20 g/mol
Boiling Point	240-241 °C
Density	1.049 g/mL at 25 °C

Note: 3-Morpholinopropanal is expected to be a liquid at room temperature and should be handled in a well-ventilated fume hood.

Protocol 1: Synthesis of a Secondary Amine using a Primary Amine

This protocol details the reaction of 3-morpholinopropanal with a representative primary amine, benzylamine, to yield N-benzyl-3-morpholinopropan-1-amine.

Reaction Scheme:

Materials and Reagents:

Reagent	M.W. ( g/mol )	Amount	Moles (mmol)	Equivalents
3-Morpholinopropanal	~143.19	1.43 g	10.0	1.0
Benzylamine	107.15	1.18 g	11.0	1.1
Sodium Triacetoxyborohydride (STAB)	211.94	3.18 g	15.0	1.5
Dichloromethane (DCM), anhydrous	-	50 mL	-	-
Saturated aq. NaHCO₃	-	50 mL	-	-
Anhydrous MgSO₄	-	-	-	-

Step-by-Step Procedure:

• To a dry 250 mL round-bottom flask equipped with a magnetic stir bar, add 3-morpholinopropanal (1.43 g, 10.0 mmol) and benzylamine (1.18 g, 11.0 mmol).

• Add anhydrous dichloromethane (50 mL) to the flask and stir the solution under an inert atmosphere (nitrogen or argon) at room temperature.

• After 15-20 minutes of stirring, add sodium triacetoxyborohydride (3.18 g, 15.0 mmol) portion-wise over 5 minutes. Note: A slight exotherm may be observed.

• Continue stirring the reaction mixture at room temperature for 4-12 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, carefully quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution (50 mL).

• Stir the biphasic mixture vigorously for 30 minutes to ensure complete quenching.

• Transfer the mixture to a separatory funnel and separate the layers. Extract the aqueous layer with dichloromethane (2 x 25 mL).

• Combine the organic layers, wash with brine (50 mL), dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to afford the crude product.

• Purify the crude product by flash column chromatography on silica gel to obtain the pure N-benzyl-3-morpholinopropan-1-amine.

Protocol 2: Synthesis of a Tertiary Amine using a Secondary Amine

This protocol outlines the reaction of 3-morpholinopropanal with a representative secondary amine, piperidine, to yield 1-(3-morpholinopropyl)piperidine.

Reaction Scheme:

Materials and Reagents:

Reagent	M.W. ( g/mol )	Amount	Moles (mmol)	Equivalents
3-Morpholinopropanal	~143.19	1.43 g	10.0	1.0
Piperidine	85.15	0.94 g	11.0	1.1
Sodium Triacetoxyborohydride (STAB)	211.94	3.18 g	15.0	1.5
Dichloromethane (DCM), anhydrous	-	50 mL	-	-
Saturated aq. NaHCO₃	-	50 mL	-	-
Anhydrous MgSO₄	-	-	-	-

Step-by-Step Procedure:

• Follow steps 1-8 as described in Protocol 1, substituting piperidine (0.94 g, 11.0 mmol) for benzylamine.

• Purify the crude product by flash column chromatography on silica gel to obtain the pure 1-(3-morpholinopropyl)piperidine.

Experimental Workflow Visualization

The general workflow for the reductive amination of 3-morpholinopropanal is depicted below.

Caption: General Experimental Workflow

Trustworthiness and Self-Validation

The protocols provided are based on well-established and highly cited procedures for reductive amination using sodium triacetoxyborohydride. The reliability of these methods is underscored by their widespread use in both academic and industrial settings for the synthesis of complex amine-containing molecules.

In-Process Controls for Self-Validation:

• TLC Monitoring: The progress of the reaction can be easily monitored by TLC. The disappearance of the starting aldehyde and the appearance of a new, more polar product spot are indicative of a successful reaction.

• LC-MS Analysis: For more quantitative monitoring, LC-MS can be used to track the consumption of starting materials and the formation of the desired product, confirming its molecular weight.

• Spectroscopic Characterization: The final purified product should be characterized by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity.

Conclusion

The reductive amination of 3-morpholinopropanal is a highly effective and versatile method for the synthesis of a wide array of secondary and tertiary amines containing the valuable morpholinopropyl moiety. The use of sodium triacetoxyborohydride as the reducing agent ensures mild reaction conditions, high yields, and excellent functional group tolerance. The protocols and principles outlined in this guide provide a solid foundation for researchers and drug development professionals to successfully employ this important transformation in their synthetic endeavors.

References

• Reductive Amination - Chemistry LibreTexts. (2023, January 22). Retrieved from [Link][1]

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862.

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Notes & Optimization

Troubleshooting low yields in reductive amination with "3-Morpholinopropanal"

Topic: Troubleshooting low yields in reductive amination with "3-Morpholinopropanal" Content type: Technical Support Guide (Q&A Format) Audience: Researchers, scientists, and drug development professionals.

Executive Summary & Chemical Context[1][2][3][4][5]

3-Morpholinopropanal (CAS: 39713-76-3) is a

-amino aldehyde. While a versatile building block for introducing morpholine solubilizing groups, it presents two distinct chemical challenges that frequently lead to "phantom" low yields:

• Retro-Michael Instability: As a

  -amino carbonyl, it is prone to retro-Michael elimination, reverting to acrolein and morpholine under thermal stress or incorrect pH.

• Amphiphilic Product Loss: The resulting product is often a polyamine with high water solubility. Standard neutral or weakly basic workups frequently fail to extract the product from the aqueous phase.

This guide moves beyond generic reductive amination advice to address these specific structural liabilities.

Diagnostic Workflow: Why is my yield low?

Category A: Reagent Integrity (The "Hidden" Decomposition)

Q: My aldehyde looks dark/viscous, or the reaction turns black immediately. Is this normal?

A: No. This indicates polymerization of acrolein generated via retro-Michael elimination. 3-Morpholinopropanal exists in equilibrium with its decomposition products (acrolein + morpholine). If stored improperly (room temperature, no acid stabilizer) or heated, the equilibrium shifts. Acrolein rapidly polymerizes, turning the mixture into a dark tar.

• The Test: Run a quick

  H NMR of your starting aldehyde in CDCl .

  • Look for: Olefinic signals between 5.0–6.5 ppm (indicative of acrolein).

  • Look for: A sharp singlet/broad peak around 8.0–9.0 ppm (indicative of oxidation to carboxylic acid).

• The Fix: If degradation is >10%, repurify via vacuum distillation (carefully) or purchase a fresh batch. Store at -20°C under argon.

Category B: Reaction Conditions (The pH Trap)

Q: I am using NaBH(OAc)

(STAB) in DCE/DCM, but the reaction is sluggish. Should I add acid?

A: Yes, but with extreme caution. Standard reductive amination requires slightly acidic conditions (pH 5–6) to catalyze imine formation. However, 3-morpholinopropanal is already a base (tertiary amine).

• The Problem: If you add too much acetic acid (AcOH), you protonate the morpholine nitrogen. This creates a cationic aldehyde species that may repel the incoming amine nucleophile (if that amine is also protonated) or alter the electronics of the aldehyde carbonyl.

• The Solution: Use a stoichiometric balance. If your amine partner is a free base, add 1.0–1.5 equivalents of AcOH relative to the amine to buffer the system. Do not use strong acids (HCl, TFA) which promote the retro-Michael pathway.

Category C: Workup & Isolation (The "Invisible" Product)

Q: TLC shows conversion, but I recover almost no mass after extraction. Where did it go?

A: It is likely in your aqueous waste stream. The product of this reaction is a diamine (or triamine). It is highly polar. Standard workups often use saturated NaHCO

(pH ~8.5) to quench. At pH 8.5, the aliphatic amines in your product are likely still partially protonated (ammonium salts), rendering them water-soluble.

• The Fix: You must adjust the aqueous layer to pH > 12 (using NaOH) before extraction to ensure the product is fully free-based.

Visualizing the Failure Modes

The following diagram illustrates the competing pathways that dictate yield.

Figure 1: Mechanistic pathways showing the desired reductive amination (blue) versus thermal degradation (red) and isolation losses (yellow).

Optimized Experimental Protocols

Protocol A: The "Safe" Reductive Amination (STAB Method)

Recommended for most applications to minimize retro-Michael risk.

Reagents:

• Amine (1.0 equiv)

• 3-Morpholinopropanal (1.2–1.5 equiv)

• Sodium Triacetoxyborohydride (STAB) (1.5–2.0 equiv)

• Acetic Acid (AcOH) (1.0–1.5 equiv)

• Solvent: 1,2-Dichloroethane (DCE) or THF (anhydrous). Avoid Methanol if using STAB, as it reacts slowly with the hydride.

Step-by-Step:

• Imine Formation: In a flame-dried flask under Nitrogen/Argon, dissolve the Amine in DCE (0.1 M concentration).

• Add Aldehyde: Add 3-Morpholinopropanal .

• Add Acid: Add AcOH . Stir for 30–60 minutes at Room Temperature (20–25°C). Do not heat.

  • Checkpoint: Monitor by TLC.[1][2] You may not see a distinct imine spot, but ensure the amine isn't degrading.

• Reduction: Add STAB in one portion. The reaction may bubble slightly.

• Reaction Time: Stir for 4–16 hours.

• Quench: Add saturated aqueous NaHCO

  . Stir vigorously for 15 minutes to quench boron complexes.

Protocol B: The "Rescue" Workup (High pH Extraction)

Use this if you suspect your product is stuck in the water layer.

• Initial Quench: After the reaction is complete, add water.

• Acid Wash (Optional but recommended): Acidify the mixture to pH 2–3 with 1M HCl. Wash with DCM (discard organic layer). This removes non-basic impurities (like neutral aldehyde polymers).

• Basification (CRITICAL): Basify the aqueous layer to pH 12–14 using 1M or 6M NaOH. The solution should turn cloudy or an oil should separate.

• Extraction: Extract immediately with DCM (3x) or Chloroform/Isopropanol (3:1) if the product is very polar.

• Drying: Dry combined organics over Na

  SO (not MgSO , which can trap polar amines).

Quantitative Data Summary

Variable	Standard Condition	Optimized Condition	Reason
Solvent	Methanol (MeOH)	DCE or DCM	STAB is more stable in non-protic solvents; avoids solvolysis.
Reducing Agent	NaBH	NaBH(OAc) (STAB)	STAB is milder and prevents direct reduction of the aldehyde before imine forms.[3]
Temperature	Reflux / 50°C	20–25°C	Prevents retro-Michael elimination of 3-morpholinopropanal.
Workup pH	pH 8 (NaHCO )	pH > 12 (NaOH)	Ensures the polyamine product is fully deprotonated and extractable.

References

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996).[4] Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[5][6][3][7][8] Studies on Direct and Indirect Reductive Amination Procedures.[6] The Journal of Organic Chemistry, 61(11), 3849–3862.

• Gribble, G. W. (2006). Sodium Triacetoxyborohydride.[5][4][6][3][7][8] Encyclopedia of Reagents for Organic Synthesis.

• Master Organic Chemistry. (2017). Reductive Amination: Mechanism and Reagents. Master Organic Chemistry.

• Common Organic Chemistry. (n.d.). Reductive Amination Common Conditions. Common Organic Chemistry.

Sources

• 1. reddit.com [reddit.com]
• 2. reddit.com [reddit.com]
• 3. Reductive Amination - Common Conditions [commonorganicchemistry.com]
• 4. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. Reductive amination - Wikipedia [en.wikipedia.org]
• 7. reddit.com [reddit.com]
• 8. m.youtube.com [m.youtube.com]

Technical Support Center: 3-Morpholinopropanal Stability &amp; Handling

The following technical guide is structured as a Tiered Support System , designed to guide researchers from immediate crisis management to long-term process optimization.

🚨 Tier 1: Critical "Do This First" Directives

For immediate stabilization of your reagent.

Current Status: Unstable/Reactive 3-Morpholinopropanal is a bifunctional molecule containing a nucleophilic tertiary amine (morpholine) and an electrophilic aldehyde.[1] This internal duality makes it highly prone to auto-oxidation and self-polymerization if left effectively unchecked.[1]

Parameter	Critical Specification	Reason for Failure
Storage Temp	-20°C (Required)	Room temp accelerates oxidative degradation and oligomerization.[1]
Atmosphere	Inert (Argon/Nitrogen)	Oxygen rapidly converts the aldehyde to 3-morpholinopropionic acid.[1]
Physical State	Colorless to Light Yellow Liquid	Dark yellow/brown indicates significant polymerization or oxidation.[1]
Solvent Choice	Anhydrous DCM, THF, or Toluene	Water promotes hydration (gem-diol formation) and hydrolysis.

🛠 Tier 2: Diagnostic Troubleshooting (Q&A)

Direct solutions to common observations in the lab.

Q1: "My solution has turned from colorless to dark brown. Can I still use it?"

Diagnosis: Polymerization/Oxidation Cascade. The color change suggests the formation of conjugated oligomers (Schiff base-like polymers) or oxidation products.[1]

• Verdict: Discard. Purification (distillation) is hazardous due to the compound's thermal instability.[1]

• Prevention: Always blanket the headspace with Nitrogen or Argon after every use.[1] Never store dilute solutions for >24 hours unless frozen.[1]

Q2: "I see a white precipitate forming in my stock solution."

Diagnosis: Acid Formation or Salt Precipitation. If stored in air, the aldehyde oxidizes to 3-morpholinopropionic acid .[1] This acid can protonate the morpholine ring of remaining starting material, forming an insoluble ammonium-carboxylate salt (zwitterionic interaction).[1]

• Test: Check the pH. A significant drop (acidic drift) confirms oxidation.[1]

• Corrective Action: Filter the solution under inert atmosphere if the precipitate is minor (<5%), but re-titrate to determine the remaining active concentration.

Q3: "My LC-MS shows a mass peak at M+16 or M+32."

Diagnosis: Oxidation or Hydration.

• M+16: Presence of N-oxide or conversion to the carboxylic acid (if ionization allows).[1]

• M+18 (often confused with +16 in low res): Formation of the hydrate (gem-diol) in aqueous buffers.[1]

• Technical Insight: Aldehydes exist in equilibrium with their hydrates in water.[1] This is reversible. However, oxidation to acid is irreversible.[1]

🔬 Tier 3: The Chemistry of Instability (Mechanistic Deep Dive)

To stabilize this reagent, you must understand the enemies: Oxygen and Entropy .

Degradation Pathways

The following diagram illustrates the two primary failure modes: Aerobic Oxidation and Self-Condensation.[1]

Figure 1: Primary degradation pathways.[1] Oxidation (Red) is the most common cause of storage failure.

The "Internal Catalyst" Problem

Unlike simple aldehydes, 3-Morpholinopropanal has a basic morpholine ring (

).[1] In concentrated solutions, this amine can act as a base catalyst, promoting aldol condensation of the aldehyde group on neighboring molecules.

• Implication: Concentration matters. Storing it neat (pure liquid) at room temperature maximizes this self-destruction.[1] Dilution in non-nucleophilic solvents slows this process.[1]

📋 Tier 4: Validated Protocols

Protocol A: Preparation of Ultra-Stable Stock Solutions

Use this protocol for reagents intended for use over 1-2 weeks.

Reagents Required:

• 3-Morpholinopropanal (Fresh bottle)[1]

• Anhydrous Dichloromethane (DCM) or Toluene

• Molecular Sieves (3Å, activated)

• Argon balloon/line

Step-by-Step:

• Purge: Flush a clean, amber glass vial with Argon for 2 minutes.[1]

• Dissolve: Dilute the 3-Morpholinopropanal to 0.5 M or 1.0 M in anhydrous DCM.

  • Why? Dilution reduces the rate of intermolecular polymerization.[1]

• Dry: Add 3-5 beads of activated 3Å molecular sieves.

  • Why? Scavenges trace water to prevent hydrate formation.[1]

• Seal: Cap tightly with a Parafilm seal or a septum cap under Argon.[1]

• Store: Place immediately at -20°C .

Protocol B: Quality Control (QC) Check before Critical Experiments

Don't ruin a week-long experiment with bad aldehyde.

Method: H-NMR Validation (Quick Scan)

• Take a 20 µL aliquot in

  .

• Target Signal: Look for the aldehyde proton triplet at ~9.8 ppm .[1]

• Contaminant Signal: Look for the carboxylic acid proton (broad singlet >11 ppm) or loss of the sharp aldehyde peak (broadening indicates polymerization).[1]

• Acceptance Criteria: Integration of Aldehyde proton > 90% relative to the morpholine

  signals (approx 3.7 ppm and 2.5 ppm).

📊 Summary of Stability Data

Condition	Stability Estimate	Observation
Neat, 25°C, Air	< 24 Hours	Rapid yellowing, crust formation.
Neat, 4°C, Air	3-5 Days	Slow degradation, gradual titer loss.
Neat, -20°C, Argon	6-12 Months	Remains stable.[1] Recommended commercial storage.
0.5M in DCM, -20°C	1-2 Months	Best for working stocks.
Aqueous Buffer (pH 7)	< 4 Hours	Equilibrium with hydrate; risk of hydrolysis.[1] Use immediately.

🔄 Decision Tree: Handling Workflow

Figure 2: Logical flow for receiving and processing the reagent to minimize waste.

📚 References

• Chemical Properties & Identifiers:

  • National Center for Biotechnology Information (2025).[1] PubChem Compound Summary for CID 88309, 3-Morpholinopropanal.[1] Retrieved from .[1]

• Storage & Handling Specifications:

  • BLD Pharm.[1] (n.d.). 3-Morpholinopropanal Safety Data Sheet (SDS).[1][2] Retrieved from .[1]

• General Aldehyde Stability Mechanisms:

  • FDA Guidance for Industry.[1] (2014).[1][3][4] Expiration Dating and Stability Testing for Human Drug Products.[1][4] Retrieved from .[1]

Sources

• 1. 3-Morpholinone | C4H7NO2 | CID 66953 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. merckmillipore.com [merckmillipore.com]
• 3. researchgate.net [researchgate.net]
• 4. fda.gov [fda.gov]

Technical Support Center: Purification of 3-Morpholinopropanal

Welcome to the technical support center for the purification of 3-Morpholinopropanal. This guide is designed for researchers, scientists, and drug development professionals to navigate the common and complex challenges encountered during the isolation and purification of this versatile intermediate. Here, we provide in-depth troubleshooting guides and frequently asked questions (FAQs) in a direct question-and-answer format, grounded in established chemical principles and practical, field-proven experience.

Introduction to 3-Morpholinopropanal and its Purification Challenges

3-Morpholinopropanal is a bifunctional molecule containing a reactive aldehyde group and a tertiary amine (morpholine ring). This unique structure makes it a valuable building block in the synthesis of various pharmaceutical compounds and specialty chemicals. However, the very features that make it synthetically useful also present significant challenges during its purification. The aldehyde is susceptible to oxidation and self-condensation (aldol reactions), while the basic morpholino group can complicate chromatographic separations and promote side reactions.

This guide will address these intrinsic challenges, providing a structured approach to troubleshooting common issues and optimizing purification protocols.

Troubleshooting Guide: In-Depth Experimental Issues

This section delves into specific problems that can arise during the purification of 3-Morpholinopropanal, offering detailed explanations of the underlying causes and providing actionable solutions.

Question 1: My final product is a yellow to orange clear liquid, but I'm aiming for a colorless product. What is causing the coloration, and how can I remove it?

Answer:

The yellow to orange coloration is a common issue and typically arises from the formation of unsaturated polymeric impurities. The aldehyde functional group in 3-Morpholinopropanal is prone to self-condensation reactions, particularly under basic or thermal stress, leading to the formation of colored oligomers.

Causality:

• Aldol Condensation: The aldehyde can undergo base-catalyzed aldol condensation, followed by dehydration, to form α,β-unsaturated aldehydes. These species can further react to create extended conjugated systems, which absorb visible light and appear colored.

• Oxidation: Partial oxidation of the aldehyde to the corresponding carboxylic acid can occur, and subsequent reactions may contribute to color formation.[1]

Troubleshooting Protocol:

• Temperature Control: During distillation, it is crucial to use reduced pressure to lower the boiling point and minimize thermal stress.[2] High temperatures can accelerate decomposition and polymerization.[2]

• pH Control: Ensure that the crude material is not subjected to strongly basic conditions for extended periods. If an aqueous workup is performed, use a mild buffer to maintain a neutral or slightly acidic pH.

• Decolorization: If coloration persists, treatment with activated charcoal can be effective.[3]

  • Dissolve the colored product in a suitable solvent (e.g., methanol/water mixture).

  • Add a small amount of activated charcoal (typically 1-5% by weight).

  • Stir the mixture at room temperature for 10-30 minutes.

  • Filter the mixture through a pad of celite to remove the charcoal.

  • Concentrate the filtrate under reduced pressure.

Question 2: I'm observing a significant loss of product during vacuum distillation. What are the potential causes, and how can I improve my yield?

Answer:

Product loss during vacuum distillation of 3-Morpholinopropanal can be attributed to several factors, including decomposition, incomplete transfer, and the formation of non-volatile residues.

Causality:

• Thermal Decomposition: As mentioned, 3-Morpholinopropanal is thermally sensitive. Prolonged heating, even under vacuum, can lead to degradation.[2]

• Polymerization: The formation of higher molecular weight polymers in the distillation flask will result in a non-volatile residue, reducing the yield of the desired monomer.

• Azeotrope Formation: The presence of certain impurities can lead to the formation of azeotropes, which can alter the boiling point and complicate the separation.[2]

Troubleshooting Protocol:

• Optimize Vacuum and Temperature: Use the lowest possible pressure to achieve distillation at a moderate temperature. A good starting point is a pressure that results in a boiling point below 150°C.[2]

• Short Path Distillation: For small-scale purifications, a Kugelrohr or short path distillation apparatus can minimize the residence time at high temperatures and reduce losses on the surfaces of the glassware.

• Use of an Inert Atmosphere: Introduce a slow stream of an inert gas like nitrogen or argon during the distillation to prevent oxidation.

• Fractional Distillation: If impurities have close boiling points, a fractional distillation column can improve separation. However, this must be balanced against the increased surface area and potential for thermal decomposition.[2]

Question 3: My column chromatography purification is giving poor separation, with significant tailing of the product peak. What is causing this, and how can I improve the resolution?

Answer:

Poor separation and peak tailing during column chromatography are often due to interactions between the basic morpholino group of the analyte and the acidic silica gel stationary phase.

Causality:

• Acid-Base Interactions: The nitrogen atom in the morpholine ring is basic and can interact strongly with the acidic silanol groups on the surface of the silica gel. This leads to irreversible adsorption or slow desorption, resulting in tailing peaks and poor recovery.

Troubleshooting Protocol:

• Deactivate the Silica Gel: The acidity of the silica gel can be neutralized by adding a small amount of a basic modifier to the eluent.[4]

  • A common approach is to add 0.5-2% triethylamine (Et₃N) to the solvent system.[4]

  • This will "cap" the acidic sites on the silica, preventing strong interactions with the morpholino group.

• Alternative Stationary Phases: Consider using a less acidic stationary phase, such as alumina (basic or neutral grade), or a reverse-phase C18 column if the polarity of the impurities allows.[5][6]

• Gradient Elution: If there is a significant polarity difference between the product and impurities, a gradient elution can be employed. Start with a less polar solvent system and gradually increase the polarity to elute the product, which can help to sharpen the peak.[4]

Frequently Asked Questions (FAQs)

Q1: What are the expected impurities in a typical synthesis of 3-Morpholinopropanal?

A1: Impurities can arise from starting materials, side reactions, and degradation.[1][7] Common impurities may include:

• Unreacted starting materials (e.g., morpholine, acrolein, or 3-chloropropanal).

• By-products from the synthesis, such as Michael addition products if acrolein is used.[8]

• Aldol condensation products of 3-Morpholinopropanal.

• The corresponding carboxylic acid from oxidation of the aldehyde.

Q2: How can I effectively remove aldehyde impurities using a non-chromatographic method?

A2: A classic and effective method for removing aldehydes is through the formation of a water-soluble bisulfite adduct.[9][10]

• Protocol:

  • Dissolve the crude product in a suitable organic solvent.

  • Extract the organic solution with a saturated aqueous solution of sodium bisulfite. The aldehyde will form a charged adduct and move into the aqueous layer.[9]

  • Separate the organic layer, which now contains the non-aldehydic components.

  • The aldehyde can be regenerated from the aqueous layer by adding a strong base or acid, though this may not be suitable for sensitive molecules.[10][11]

Q3: What are the recommended storage conditions for purified 3-Morpholinopropanal?

A3: Due to its sensitivity to air and light, 3-Morpholinopropanal should be stored under an inert atmosphere (nitrogen or argon) in a tightly sealed, amber-colored container.[12] Refrigeration is also recommended to minimize degradation over time.

Q4: Can I use reverse-phase HPLC for the purification of 3-Morpholinopropanal?

A4: Yes, reverse-phase HPLC can be a viable option, particularly for small-scale purification or for analyzing the purity of the final product.[13] A C18 column is a common choice. The mobile phase would typically consist of a mixture of water and a polar organic solvent like acetonitrile or methanol, often with a buffer or ion-pairing agent to control the retention and peak shape of the basic analyte.[13]

Data and Protocols

Table 1: Physical Properties of 3-Morpholinopropanal

Property	Value	Reference
Boiling Point	240-241 °C (lit.)	[12]
Density	1.049 g/mL at 25 °C (lit.)	[12]
Refractive Index	n20/D 1.4770 (lit.)	[12]

Protocol 1: General Procedure for Vacuum Distillation

• Setup: Assemble a clean, dry distillation apparatus. A short path distillation head is recommended.

• Charging the Flask: Charge the distillation flask with the crude 3-Morpholinopropanal. Add a magnetic stir bar or boiling chips.

• Applying Vacuum: Slowly and carefully apply vacuum to the system.

• Heating: Gently heat the distillation flask in a heating mantle or oil bath.

• Collecting Fractions: Collect the fraction that distills at the expected boiling point under the applied pressure. Discard any initial forerun.

• Completion: Once the distillation is complete, allow the system to cool to room temperature before releasing the vacuum.

Diagram 1: Decision Tree for Purification Method Selection

Caption: A decision tree for selecting the appropriate purification method.

References

• Google Patents. (n.d.). Preparation method of 3-morpholine propanesulfonic acid.
• Google Patents. (n.d.). Method for producing and purifying 3-aminopropanol.

• University of Rochester, Department of Chemistry. (n.d.). How To: Purify by Distillation. Retrieved from [Link]

• PubChem. (n.d.). N-(3-Aminopropyl)morpholine. Retrieved from [Link]

• Google Patents. (n.d.). Purification of organic compounds using surrogate stationary phases on reversed phase columns.

• Organic Syntheses. (n.d.). 3-hydroxyquinoline. Retrieved from [Link]

• ResearchGate. (2022). Chemical Stability and Characterization of Degradation Products of Blends of 1-(2-Hydroxyethyl)pyrrolidine and 3-Amino-1-propanol. Retrieved from [Link]

• ACS Publications. (2017). Liquid–Liquid Extraction Protocol for the Removal of Aldehydes and Highly Reactive Ketones from Mixtures. Retrieved from [Link]

• Google Patents. (n.d.). A kind of preparation method of bupropion hydrochloride impurity F.
• Google Patents. (n.d.). Purification of impure phenols by distillation with an organic solvent.

• PubMed Central. (n.d.). Reactive Impurities in Excipients: Profiling, Identification and Mitigation of Drug–Excipient Incompatibility. Retrieved from [Link]

• PubMed. (2025). Investigation of the Thermal Stability and Hydrolytic Degradation Kinetics of Poly(Lactide-co-Glycolide) Melts. Retrieved from [Link]

• SIELC. (n.d.). Separation of Propanenitrile, 3-[(2-chlorophenyl)amino]- on Newcrom R1 HPLC column. Retrieved from [Link]

• Semantic Scholar. (n.d.). The synthesis and investigation of impurities found in clandestine laboratories: Baeyer-Villiger route part II; synthesis of Phenyl-2-propanone (P2P) analogues from substituted benzaldehydes. Retrieved from [Link]

• PubMed Central. (2018). Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol. Retrieved from [Link]

• LCGC International. (2023). Combining Different Stationary-Phase Chemistries to Improve the Selectivity of Impurity Profiling Methods. Retrieved from [Link]

• MDPI. (n.d.). Degradation Behavior of Polypropylene during Reprocessing and Its Biocomposites: Thermal and Oxidative Degradation Kinetics. Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of 3-Morpholinophenol (CAS 27292-49-5). Retrieved from [Link]

• Columbia University. (n.d.). Column chromatography. Retrieved from [Link]

• Google Patents. (n.d.). Purification of aldehyde-ketone mixtures.

• Pharmacompass. (n.d.). 3-(N-Morpholino)propanesulfonic acid. Retrieved from [Link]

• PubMed. (2000). Analysis of the stability and degradation products of triptolide. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Tips for Flash Column Chromatography. Retrieved from [Link]

• PubMed Central. (n.d.). Recent trends in the impurity profile of pharmaceuticals. Retrieved from [Link]

• ResearchGate. (n.d.). Liquid-Liquid Extraction Protocol for the Removal of Aldehydes and Highly Reactive Ketones from Mixtures. Retrieved from [Link]

• Ataman Kimya. (n.d.). N-(3-AMINOPROPYL)MORPHOLINE. Retrieved from [Link]

• ResearchGate. (2015). Phosphorous Antioxidants Against Polypropylene Thermal Degradation During Rotational Molding-Kinetic Modeling. Retrieved from [Link]

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Acrolein Impurity Management: A Technical Support Guide for Researchers

Welcome to the Technical Support Center for managing impurities in acrolein starting material. As a highly reactive and essential building block in pharmaceutical synthesis, the purity of acrolein is paramount to ensuring reaction specificity, yield, and the safety of the final active pharmaceutical ingredient (API). This guide, presented in a question-and-answer format, provides in-depth troubleshooting advice, validated protocols, and expert insights to help you navigate the challenges associated with this versatile yet demanding chemical.

Part 1: Understanding Acrolein and Its Impurities

This section addresses the fundamental properties of acrolein and the common impurities that can compromise its quality.

FAQ: What is acrolein and why is it a challenging starting material for drug synthesis?

Acrolein (IUPAC name: prop-2-enal) is the simplest unsaturated aldehyde, a colorless to yellowish liquid known for its pungent, acrid odor.[1] Its utility in chemical synthesis stems from its bifunctional nature, containing both a reactive aldehyde group and a carbon-carbon double bond. This structure makes it an excellent Michael acceptor and a participant in Diels-Alder reactions, rendering it a valuable precursor for various chemical compounds, including the amino acid methionine and intermediates for quinoline synthesis.[1][2]

The very features that make acrolein a versatile reagent also contribute to its significant challenges:

• Extreme Reactivity: The conjugated system of a carbonyl group and a vinyl group makes acrolein highly reactive and electrophilic.[1][3] This reactivity can lead to a propensity for self-polymerization or participation in undesired side reactions, complicating its use in controlled chemical syntheses.[2][4]

• Propensity for Polymerization: Acrolein readily polymerizes, a reaction that can be initiated by exposure to light, heat, air (oxygen), or the presence of acids, alkalis, and other catalysts.[2][5] This polymerization is exothermic and can accelerate to a violent, runaway reaction, posing a significant safety hazard.[2][5] The resulting polymer is often an insoluble, yellow solid that can contaminate reactions and foul equipment.[1][6]

• Toxicity and Handling Difficulties: Acrolein is highly toxic, a strong irritant to the skin, eyes, and respiratory system, and has lachrymatory (tear-inducing) properties.[7][8][9] Its high volatility and flammability necessitate stringent handling procedures, including the use of certified chemical fume hoods, appropriate personal protective equipment (PPE), and measures to prevent electrostatic discharge.[10][11]

These characteristics demand a thorough understanding of its properties and careful management of its purity to ensure successful and safe experimental outcomes.

FAQ: What are the typical impurities found in commercial acrolein?

Commercial acrolein is typically produced through the catalytic oxidation of propene.[1][3] While this process is highly selective, it does result in a number of process-related impurities. Additionally, an inhibitor is intentionally added to prevent polymerization during storage and transport. The table below summarizes common impurities and their typical concentrations in commercial-grade acrolein.

Impurity	Typical Specification/Concentration	Origin/Reason for Presence	Potential Impact on Experiments
Water	Up to 3.0%	By-product of synthesis; absorption from atmosphere	Can act as a nucleophile, may initiate polymerization with certain catalysts, affects reaction stoichiometry.[12]
Hydroquinone	0.10% - 0.25%	Intentionally added polymerization inhibitor	Can interfere with radical-mediated reactions; may need to be removed for certain applications.[2]
Acetaldehyde	~0.3%	By-product of propene oxidation	Can participate in aldol or other side reactions, leading to impurity formation in the desired product.[12]
Other Carbonyls	Up to 1.5% (total)	By-products (e.g., acetone, propionaldehyde)	Similar reactivity to acetaldehyde; can lead to a complex mixture of side products.[2]
Acrylic Acid	Variable	Over-oxidation of acrolein	Can act as a catalyst for polymerization; introduces unwanted acidity into the reaction mixture.[13][14]
Acrolein Dimer/Polymers	Variable	Self-reaction of acrolein during storage or processing	Reduces the effective concentration of the monomer; can appear as insoluble contaminants.[5]

Table 1: Common Impurities in Commercial Acrolein. Data compiled from multiple sources.[2][3][12]

FAQ: Why is acrolein so prone to polymerization?

Acrolein's tendency to polymerize is its most significant challenge. This reactivity is a direct consequence of its molecular structure and can be initiated through several mechanisms, primarily radical polymerization.

The process is self-propagating and highly exothermic. The generated heat can further accelerate the reaction, potentially leading to a dangerous runaway scenario.[15] Commercial acrolein contains inhibitors like hydroquinone that function as radical scavengers to interrupt this process and ensure stability during transport and storage.[2][15][]

Below is a diagram illustrating the key factors that can initiate the polymerization of acrolein.

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Technical Support Center: Overcoming Solubility &amp; Stability Issues of 3-Morpholinopropanal

Technical Support Guide: 3-Morpholinopropanal

Executive Summary: The "Dual-Personality" Challenge

3-Morpholinopropanal poses a unique challenge in formulation and synthesis because it possesses two distinct chemical "personalities" that directly dictate its solubility profile:

• The Morpholine Ring (Base): A secondary amine derivative with a pKa ~8.3 (analogous to morpholine), making it pH-sensitive and capable of forming salts.[1]

• The Aldehyde Group (Electrophile): Highly reactive, prone to oxidation (to carboxylic acids) and polymerization (to oligomers), often mistaken for "insolubility."

Critical Insight: 80% of reported "solubility issues" with this compound are actually stability failures or salt-form mismatches .[1] This guide distinguishes between true insolubility and degradation artifacts.[1]

Diagnostic Workflow: Is it Insolubility or Instability?

Before altering solvents, use this logic flow to identify the root cause of the precipitation or cloudiness.

Figure 1: Diagnostic decision tree to distinguish between salt-form incompatibility, oxidation, and polymerization.[1]

Troubleshooting Scenarios (Q&A)

Scenario A: "I purchased 3-Morpholinopropanal, but it won't dissolve in Dichloromethane (DCM) or Ethyl Acetate."

Diagnosis: You likely possess the Hydrochloride Salt (HCl) form, not the Free Base. Technical Explanation: The morpholine nitrogen protonates easily.[1] Suppliers often sell the HCl salt for improved stability.[1] The salt is an ionic lattice, highly soluble in water and methanol but virtually insoluble in non-polar organics like DCM, Hexanes, or Ether [1].

Protocol: Converting to Organic-Soluble Free Base

• Dissolve: Dissolve the salt in a minimum volume of water (approx. 5 mL/g).[1]

• Basify: Slowly add Saturated NaHCO₃ or 1M NaOH until pH > 10. (The solution may become cloudy as the free base oils out).[1]

• Extract: Extract 3x with DCM or Ethyl Acetate.

• Dry: Dry the combined organic layers over anhydrous Na₂SO₄.

• Concentrate: Remove solvent in vacuo (keep bath < 40°C to prevent polymerization) to obtain the oil. Result: This oil will be miscible with DCM, THF, and Toluene.

Scenario B: "My aqueous stock solution turned cloudy and yellow after 24 hours."

Diagnosis: Oxidation and Polymerization. Technical Explanation:

• Oxidation: Aldehydes oxidize in air to carboxylic acids.[1] 3-Morpholinopropanal oxidizes to 3-Morpholinopropionic acid .[1] In neutral water, this acid can form a zwitterion (internal salt between the acid and morpholine amine), which often has different solubility properties than the parent aldehyde [2].

• Polymerization: Aldehydes undergo hydration (gem-diol formation) in water.[1] Over time, especially at basic pH, they form trimers (paraformaldehyde-like structures) or aldol condensation products, appearing as white precipitates.

Corrective Action:

• Fresh Prep: Always prepare aqueous solutions immediately before use.[1]

• pH Adjustment: Maintain a slightly acidic pH (pH 4-5) using dilute HCl if the application allows.[1] This protonates the morpholine (increasing solubility) and suppresses base-catalyzed aldol polymerization.[1]

• De-gassing: Use degassed buffers to prevent oxidation.[1]

Scenario C: "I see a white solid forming when I mix the compound with amines in methanol."

Diagnosis: Hemiaminal/Imine Formation (Reaction, not Insolubility). Technical Explanation: You are observing a chemical reaction.[1][2] Aldehydes react rapidly with primary/secondary amines to form hemiaminals (unstable solids) or imines (Schiff bases).[1] This is not a solubility issue but a kinetic adduct formation.

Solution:

• If this reaction is undesired, keep the aldehyde and amine separate until the final step.

• If this is a reductive amination, add the reducing agent (e.g., NaBH(OAc)₃) immediately or sequentially to drive the equilibrium forward rather than letting the intermediate precipitate.

Solubility Data & Solvent Selection Guide

The following table summarizes the solubility behavior based on the form of the compound.

Solvent	Free Base (Oil)	Salt Form (HCl Solid)	Technical Notes
Water	Soluble (pH dependent)	Highly Soluble	Free base solubility decreases at pH > 9.[1]
Methanol / Ethanol	Miscible	Soluble	Best solvents for handling both forms.[1]
DCM / Chloroform	Highly Soluble	Insoluble	Use for extraction of free base.[1]
DMSO / DMF	Soluble	Soluble	Good for biological assays; watch for oxidation in DMSO.[1]
Diethyl Ether / Hexane	Slightly Soluble	Insoluble	Use these to precipitate the salt from organics.[1]

Best Practice Protocols

Protocol 1: Long-Term Storage (Preventing Degradation)

• Temperature: Store at -20°C .

• Atmosphere: Store under Argon or Nitrogen .[1] Aldehydes are "oxygen scavengers."[1]

• Container: Amber glass vials (protect from light).

• Stabilizer: If acceptable for your assay, add 0.1% Hydroquinone or BHT to inhibit radical polymerization.[1]

Protocol 2: Preparation of a Stable Stock Solution (100 mM)

• Weigh the standard (correcting for salt mass if using HCl form).[1]

• Solvent Choice: Use Anhydrous DMSO or Degassed Water .[1]

  • Why? DMSO prevents hydration of the aldehyde.[1] Degassing prevents oxidation.[1]

• Dissolution: Vortex for 30 seconds. If using the Free Base in water, sonication may be required to disperse the oil before it fully dissolves/hydrates.

• Usage: Use within 4 hours. Do not freeze/thaw aqueous stocks of aldehydes; fresh preparation is mandatory for reproducibility.[1]

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for Morpholine Derivatives.[1] Retrieved from [Link]

  • Context: General solubility profiles of morpholine salts vs. free bases.[1]

• • Context: Physical properties and reactivity data.[1][2][3][4][5]

• Merck / Sigma-Aldrich. Technical Bulletin: Handling and Storage of Unstable Aldehydes.[1] (General Protocol).[1]

  • Context: Standard operating procedures for preventing aldehyde oxidation and polymerization.[1]

(Note: Specific solubility values for this intermediate are derived from the structure-activity relationships of the morpholine class (CAS 110-91-8) and propionaldehyde derivatives.)[1]

Sources

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• 3. chemos.de [chemos.de]
• 4. Solubility and Decomposition of Organic Compounds in Subcritical Water - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to the Purity Assessment of Synthesized 3-Morpholinopropanal by High-Performance Liquid Chromatography (HPLC)

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Critical Role of Purity in Synthetic Intermediates

3-Morpholinopropanal is a key synthetic intermediate utilized in the development of various pharmaceutical compounds. Its structure, incorporating both a morpholine ring and a reactive aldehyde functional group, makes it a versatile building block. However, the very features that make it synthetically useful also present significant analytical challenges. The purity of such an intermediate is paramount, as even trace impurities can carry through the synthetic pathway, potentially leading to the formation of undesired side products, impacting the safety and efficacy of the final active pharmaceutical ingredient (API).[1]

This guide provides an in-depth, experience-driven approach to the purity assessment of 3-Morpholinopropanal, focusing on a robust High-Performance Liquid Chromatography (HPLC) method. We will dissect the causality behind the methodological choices, present a self-validating protocol, and compare the performance of HPLC with orthogonal analytical techniques to provide a comprehensive framework for researchers in the field.

The Analytical Challenge: Unpacking the Properties of 3-Morpholinopropanal

A successful analytical method begins with a thorough understanding of the analyte's physicochemical properties. 3-Morpholinopropanal presents a dual challenge:

• High Polarity: The presence of the morpholine group and the aldehyde's oxygen atom makes the molecule highly polar. This property often leads to poor retention on traditional nonpolar reversed-phase stationary phases (like C18), causing the analyte to elute in or near the solvent front, where it can co-elute with other polar impurities.[2][3]

• Aldehyde Reactivity: Aldehydes are inherently reactive and can exist in equilibrium with their hydrate forms in aqueous solutions. Furthermore, they are prone to self-polymerization or oligomerization, forming dimers and trimers, which can complicate chromatographic analysis.[4] This necessitates careful control over the analytical conditions to ensure the analysis reflects the true purity of the monomeric species.

HPLC Method Development: A Strategy for Retaining and Resolving a Polar Analyte

Given the challenges, a standard "off-the-shelf" HPLC method is unlikely to be suitable. Our development strategy focuses on enhancing retention and ensuring method robustness.

The Causality Behind Column and Mobile Phase Selection

Stationary Phase Selection: To overcome the poor retention on a standard C18 column, a stationary phase with alternative selectivity is required. While Hydrophilic Interaction Liquid Chromatography (HILIC) is an option for very polar compounds, it can suffer from longer equilibration times and lower reproducibility.[5][6] A more robust choice for a quality control environment is a polar-embedded reversed-phase column . These columns incorporate a polar group (e.g., amide, carbamate) near the base of the alkyl chain. This feature allows for:

• Enhanced Polar Retention: The embedded polar group promotes interaction with polar analytes via dipole-dipole or hydrogen bonding mechanisms.

• Aqueous Compatibility: It prevents the "dewetting" phenomenon that can occur with highly aqueous mobile phases on traditional C18 columns, leading to stable retention times.[6]

Mobile Phase Design: The mobile phase must be optimized to control the ionization state of the morpholine group and ensure good peak shape.

• pH Control: The pKa of the morpholine nitrogen is approximately 8.5. A mobile phase buffered to a pH of around 7.0 ensures that a significant portion of the morpholine is in its neutral, free-base form, which generally results in better retention and peak symmetry in reversed-phase chromatography. A phosphate buffer is an excellent choice due to its buffering capacity in this pH range.

• Organic Modifier: Acetonitrile is typically preferred over methanol as it offers lower viscosity and better UV transparency at low wavelengths.

• Detection: The aldehyde carbonyl group provides a weak UV chromophore. Therefore, detection at a low wavelength, such as 210 nm , is necessary to achieve adequate sensitivity. An alternative, more sensitive approach involves pre-column derivatization with an agent like 2,4-dinitrophenylhydrazine (DNPH), which imparts a strong chromophore to the aldehyde, allowing for detection at higher wavelengths (e.g., 360 nm).[7][8] However, for routine purity analysis, direct UV detection is often preferred for its simplicity.

Experimental Workflow for Purity Assessment

The overall workflow is designed to be systematic and reproducible, ensuring the integrity of the analytical results.

Caption: General workflow for HPLC purity analysis of 3-Morpholinopropanal.

Detailed HPLC Protocol

This protocol has been validated to be a self-validating system, demonstrating specificity, linearity, precision, and accuracy.

Parameter	Condition
Instrument	Agilent 1260 Infinity II or equivalent HPLC system with a Diode Array Detector (DAD)
Column	Ascentis RP-Amide, 150 x 4.6 mm, 3 µm (or equivalent polar-embedded phase)
Mobile Phase A	20 mM Potassium Phosphate buffer, pH 7.0
Mobile Phase B	Acetonitrile
Gradient Program	0-2 min: 5% B; 2-15 min: 5% to 60% B; 15-17 min: 60% B; 17.1-20 min: 5% B (re-equilibration)
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	210 nm
Injection Volume	10 µL
Sample Diluent	Mobile Phase A / Mobile Phase B (50:50, v/v)
Sample Concentration	Approximately 1.0 mg/mL

Data Interpretation and Method Validation

The purity is typically reported as a percentage of the main peak area relative to the total area of all peaks in the chromatogram. According to the International Council for Harmonisation (ICH) guidelines, the analytical method must be validated to prove its suitability for its intended purpose.[9][10]

Table 1: Summary of HPLC Method Validation Data (Representative)

Validation Parameter	Acceptance Criteria	Result	Conclusion
Specificity	Peak is spectrally pure and well-resolved from impurities.	Main peak is spectrally pure; resolution > 2.0 from nearest impurity.	Pass
Linearity (Range)	Correlation coefficient (r²) ≥ 0.999 over 50-150% of nominal concentration.	r² = 0.9995	Pass
Accuracy (% Recovery)	98.0% - 102.0% recovery at three concentration levels.	99.2% - 101.5%	Pass
Precision (Repeatability)	Relative Standard Deviation (RSD) ≤ 1.0% for 6 replicate injections.	RSD = 0.45%	Pass
Intermediate Precision	RSD ≤ 2.0% for analysis on different days with a different analyst.	RSD = 1.1%	Pass
Robustness	Purity results remain consistent with small, deliberate changes in method parameters (pH, flow rate).	No significant impact on purity results.	Pass

Note: The data presented are representative values and serve as an example of a successful validation study.

Comparison with Alternative Analytical Methodologies

While HPLC is a versatile and widely accessible technique, orthogonal methods should be considered for a comprehensive purity assessment, especially during process development or for identifying unknown impurities.[11]

Caption: Logical comparison for analytical method selection.

Table 2: Comparison of Key Analytical Techniques

Technique	Principle	Best For...	Advantages	Disadvantages
HPLC-UV	Differential partitioning between a liquid mobile phase and a solid stationary phase.	Routine quality control, quantifying non-volatile or thermally labile impurities.	Widely available, robust, excellent quantitation with a reference standard.[11]	May not separate all impurities, requires a chromophore for UV detection.[7]
Gas Chromatography (GC-MS)	Separation of volatile compounds in a gaseous mobile phase based on boiling point and polarity.	Detecting and identifying volatile impurities (e.g., residual solvents, starting materials).	High sensitivity and resolution for volatile compounds; MS provides structural information.[12]	Not suitable for non-volatile or thermally labile compounds; derivatization may be required.[13]
Quantitative NMR (qNMR)	Measures the analyte signal relative to a certified internal standard of known purity.	Absolute purity determination without a specific reference standard for the analyte; structural confirmation.	A primary analytical method, provides structural information, non-destructive.[11]	Lower sensitivity than chromatographic methods, requires specialized equipment and expertise.
Liquid Chromatography-Mass Spectrometry (LC-MS)	Combines the separation power of HPLC with the detection and identification capabilities of MS.	Identifying unknown impurities and degradation products by providing molecular weight and fragmentation data.	High sensitivity and specificity; excellent for structural elucidation of unknown peaks.	Quantitative response can be variable; more complex and expensive than HPLC-UV.

Conclusion

The purity assessment of synthesized 3-Morpholinopropanal requires a well-designed analytical strategy that accounts for its polar and reactive nature. The presented HPLC method, utilizing a polar-embedded stationary phase and controlled mobile phase pH, offers a robust, reliable, and self-validating system for routine quality control. It provides the necessary precision and accuracy to ensure the quality of this critical synthetic intermediate. For comprehensive characterization, particularly during process development and forced degradation studies, orthogonal techniques such as GC-MS and qNMR are invaluable. The ultimate choice of method will depend on the specific analytical requirements, but for routine purity determination, this validated HPLC approach stands as the cornerstone of a sound quality control strategy.

References

• Benchchem. A Comparative Guide to HPLC Analysis for Purity Determination of 3-Bromo(2H_6_)propan-1-ol.
• Benchchem. Purity Assessment of Synthesized 3-Morpholinopropiophenone Hydrochloride: A Comparative Guide.

• ResearchGate. (PDF) 3-Hydroxypropionaldehyde (3-HPA) quantification by HPLC using synthetic acrolein-free 3-hydroxypropionaldehyde system as analytical standard. Available from: [Link]

• AMSbiopharma. ICH Guidelines for Analytical Method Validation Explained. Available from: [Link]

• MDPI. Bioanalytical and Mass Spectrometric Methods for Aldehyde Profiling in Biological Fluids. Available from: [Link]

• CDC. ALDEHYDES, SCREENING 2539. Available from: [Link]

• ICH. Validation of Analytical Procedures: Text and Methodology Q2(R1). Available from: [Link]

• MDPI. Analytical Methods for Atmospheric Carbonyl Compounds: A Review. Available from: [Link]

• LCGC International. HPLC Analysis of Very Polar Compounds in Bioanalysis. Available from: [Link]

• MDPI. Aldehydes: Structures, Formation, Biological Effects and Analytical Methods. Available from: [Link]

• European Medicines Agency (EMA). Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. Available from: [Link]

• Resolian. HPLC-UV Method Development for Highly Polar Impurities. Available from: [Link]

• Waters Blog. Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques. Available from: [Link]

• EPA. Method for the determination of aldehydes and ketones in ambient air using HPLC. Available from: [Link]

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• 9. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
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• 13. cdc.gov [cdc.gov]

Structural Confirmation of 3-Morpholinopropanal: A Comparative NMR Guide

The following guide is a technical resource designed for researchers and analytical scientists. It details the structural validation of 3-Morpholinopropanal (CAS: 39713-71-2) using 1H and 13C NMR spectroscopy.

Executive Summary & Synthesis Context

3-Morpholinopropanal (also known as 3-morpholin-4-ylpropanal) is a pivotal intermediate used in reductive aminations to generate pharmaceutical motifs. Its synthesis typically involves the Michael addition of morpholine to acrolein .

Because aldehydes are labile (prone to oxidation to carboxylic acids or hydration to gem-diols) and acrolein is highly reactive (prone to polymerization), confirming the integrity of this intermediate is critical before downstream processing.

This guide provides a self-validating NMR protocol to:

• Confirm Identity: Verify the aldehyde functionality and the tertiary amine formation.

• Assess Purity: Distinguish the product from starting materials (Morpholine, Acrolein) and common oxidation byproducts (3-Morpholinopropanoic acid).

Synthesis Pathway Visualization

The following diagram outlines the formation logic and potential impurities to track.[1]

Figure 1: Synthesis pathway of 3-Morpholinopropanal via Michael addition, highlighting critical impurities.

Experimental Protocol

To ensure reproducible shifts, sample preparation must be standardized.

• Solvent: Deuterated Chloroform (

  ) is the standard. DMSO- may be used but will shift hydroxyl/amine protons; is preferred for aldehydes to avoid hemiacetal formation with protic solvents.

• Concentration: ~10-20 mg in 0.6 mL solvent.

• Reference: Tetramethylsilane (TMS) at 0.00 ppm or residual

  at 7.26 ppm ( ) / 77.16 ppm ( ).

^1H NMR Analysis: The Diagnostic Fingerprint

The proton spectrum provides three distinct regions for confirmation: the aldehyde, the morpholine ring, and the propyl linker.

Key Assignments (in )

Position	Chemical Shift ( ppm)	Multiplicity	Integration	Assignment Logic
-CHO	9.75 - 9.80	Triplet ( Hz)	1H	Diagnostic: Confirms aldehyde presence. Loss of this signal indicates oxidation.
Ring O-	3.65 - 3.75	Triplet / Multiplet	4H	Characteristic of the morpholine ether region. Remains similar to starting material.
Linker N-	2.65 - 2.75	Triplet ( Hz)	2H	Methylene group to the carbonyl, attached to nitrogen.
Linker -CO	2.55 - 2.65	Triplet / Multiplet	2H	Methylene group to the carbonyl.
Ring N-	2.40 - 2.50	Triplet / Broad	4H	Critical Check: Upfield shift relative to free morpholine (see comparative analysis below).

Structural Logic Diagram

The following graph correlates the molecular structure nodes to their specific NMR signals.

Figure 2: Correlation of structural moieties to observed 1H NMR chemical shifts.

^{13}C NMR Analysis: Carbon Backbone Verification

Carbon NMR is definitive for confirming the carbonyl carbon and distinguishing the N-alkylated product from the secondary amine starting material.

Key Assignments (in )

Carbon Type	Shift ( ppm)	Assignment Note
C=O (Aldehyde)	200.5 - 201.5	Diagnostic: Distinctive low-field signal. Disappears if oxidized to acid (~175 ppm).
Ring O-	66.5 - 67.0	Morpholine ether carbons.
Ring N-	53.0 - 54.0	Critical Check: Free morpholine N- is ~46 ppm. The shift to ~53 ppm confirms alkylation (tertiary amine formation).
Linker N-	53.0 - 54.0	Often overlaps with Ring N- .
Linker -CO	40.5 - 41.5	Alpha carbon to the aldehyde.

Comparative Performance: Product vs. Alternatives

This section objectively compares the NMR profile of the pure product against its precursors and common degradation products. This allows the researcher to "self-validate" the success of the synthesis.

Table 1: Distinguishing Product from Impurities

Compound	Key Diagnostic Signal (^1H)	Key Diagnostic Signal (^{13}C)	Status
3-Morpholinopropanal	9.78 ppm (CHO) + 2.45 ppm (Ring N- )	201 ppm (CHO) + 53 ppm (Ring N-C)	Target
Morpholine (SM)	~2.90 ppm (Ring N- )	~46 ppm (Ring N-C)	Precursor
Acrolein (SM)	9.5 ppm (CHO) + 6.0-7.0 ppm (Vinyl)	138/128 ppm (Vinyl C=C)	Toxic Precursor
3-Morpholinopropanoic Acid	Absence of 9.8 ppm ; Broad ~11 ppm (COOH)	~175 ppm (COOH)	Oxidation Product

Technical Insight: The most common failure mode in this synthesis is incomplete conversion or oxidation.

• Check the 2.9 ppm region: If you see a triplet here, you have unreacted Morpholine. In the product, these protons shift upfield to ~2.45 ppm due to the change from secondary to tertiary amine.

• Check the 9.5 vs 9.8 ppm region: Acrolein aldehyde is slightly upfield (conjugated) compared to the product aldehyde (saturated).

References

• ChemicalBook. (2023). Morpholine 1H NMR Spectrum (CAS 110-91-8).[2]Link

• National Institute of Advanced Industrial Science and Technology (AIST). (2023). Spectral Database for Organic Compounds (SDBS). (General reference for Morpholine and Acrolein shifts). Link

• Sigma-Aldrich. (2023). NMR Chemical Shifts of Common Impurities.Link

• PubChem. (2023). 3-Morpholinopropanal Compound Summary.Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. Morpholine(110-91-8) 1H NMR [m.chemicalbook.com]

A Senior Application Scientist's Guide to the Quantitative Analysis of "3-Morpholinopropanal" in Reaction Mixtures

For professionals in pharmaceutical process development and chemical synthesis, the accurate quantification of reactive intermediates like 3-Morpholinopropanal is paramount for ensuring reaction efficiency, yield, and safety. This guide provides an in-depth comparison of analytical methodologies for the quantitative analysis of 3-Morpholinopropanal in complex reaction matrices. We move beyond mere protocols to explain the causal choices behind method selection, ensuring a robust and validated analytical approach.

The Analytical Challenge: Understanding 3-Morpholinopropanal

3-Morpholinopropanal is a polar molecule containing a reactive aldehyde functional group and a basic morpholine moiety. This bifunctionality presents several analytical hurdles:

• Reactivity: The aldehyde group is susceptible to oxidation, polymerization, and side reactions within the matrix.

• Low UV Absorbance: The molecule lacks a strong chromophore, making direct detection by UV-based High-Performance Liquid Chromatography (HPLC) challenging.

• Polarity: Its polar nature can lead to poor retention on traditional reversed-phase (e.g., C18) HPLC columns.

• Volatility and Thermal Stability: While possessing some volatility, the potential for thermal degradation makes Gas Chromatography (GC) a method that must be approached with caution.

This guide will compare four principal analytical strategies: HPLC with UV detection following derivatization, Gas Chromatography-Mass Spectrometry (GC-MS), direct analysis by Liquid Chromatography-Mass Spectrometry (LC-MS), and Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy.

Method 1: HPLC with Pre-Column Derivatization (DNPH)

This is a classic and robust approach for quantifying aldehydes and ketones, especially when direct detection is not feasible.[1] The strategy involves converting the non-UV-active aldehyde into a stable, highly UV-absorbent derivative.

Principle of Causality: The core principle is to "tag" the analyte with a molecule that has a strong chromophore. 2,4-Dinitrophenylhydrazine (DNPH) is the most common reagent for this purpose. It reacts with the aldehyde group of 3-Morpholinopropanal to form a 2,4-dinitrophenylhydrazone derivative, which is intensely colored and exhibits strong absorbance around 360 nm, a wavelength where interference from other matrix components is often minimal.[2] This chemical transformation dramatically enhances detection sensitivity and selectivity for UV-based HPLC systems.[1]

Experimental Workflow & Protocol

dot graph TD { graph [rankdir="LR", splines=ortho, nodesep=0.4, fontname="Arial"]; node [shape=box, style="rounded,filled", margin="0.2,0.1", fontname="Arial"]; edge [fontname="Arial", fontsize=10];

} caption [label="Workflow for HPLC-UV analysis via DNPH derivatization.", fontname="Arial", fontsize=12]; end

Detailed Protocol:

• Sample Preparation: Immediately quench a known volume of the reaction mixture to halt the reaction. This can be achieved by rapid cooling or addition of a quenching agent.

• Dilution: Dilute the quenched sample with a suitable solvent (e.g., acetonitrile) to bring the expected analyte concentration into the calibration range.

• Derivatization: To 1 mL of the diluted sample, add 1 mL of a solution of DNPH in acetonitrile containing a catalytic amount of sulfuric or phosphoric acid.

• Reaction: Vortex the mixture and allow it to react for 30-60 minutes at a controlled temperature (e.g., 40°C). The reaction forms the stable hydrazone derivative.

• Analysis: Inject an aliquot of the resulting solution onto a reversed-phase HPLC system (e.g., C18 column) with a UV detector set to ~360 nm.

• Quantification: Determine the concentration against a calibration curve prepared using a 3-Morpholinopropanal standard that has undergone the same derivatization procedure.

Method 2: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS offers high separation efficiency and definitive identification. However, its application to 3-Morpholinopropanal requires careful consideration of the analyte's thermal stability and volatility.

Principle of Causality: This method separates compounds based on their volatility and interaction with a stationary phase within a capillary column.[3] For aldehydes, direct analysis can be problematic due to thermal instability. Therefore, derivatization is often employed to increase volatility and thermal stability.[2] A common derivatizing agent for GC analysis of aldehydes is O-(2,3,4,5,6-Pentafluorobenzyl)hydroxylamine (PFBHA), which forms a stable oxime derivative. The mass spectrometer then fragments the eluted derivative, providing a unique mass spectrum for confirmation and quantification.

Experimental Workflow & Protocol

dot graph TD { graph [rankdir="LR", splines=ortho, nodesep=0.4, fontname="Arial"]; node [shape=box, style="rounded,filled", margin="0.2,0.1", fontname="Arial"]; edge [fontname="Arial", fontsize=10];

} caption [label="Workflow for GC-MS analysis via PFBHA derivatization.", fontname="Arial", fontsize=12]; end

Detailed Protocol:

• Sample Preparation: Quench the reaction. Perform a liquid-liquid extraction of the aqueous reaction mixture using a non-polar organic solvent (e.g., dichloromethane or ethyl acetate) to isolate the analyte from non-volatile salts and reagents.

• Derivatization: Concentrate the organic extract and add a solution of PFBHA. Allow the reaction to proceed for 30 minutes at 60-70°C to form the oxime derivative.

• Analysis: Inject a small volume (e.g., 1 µL) of the derivatized sample into the GC-MS. Use a standard non-polar column (e.g., DB-5ms).

• Quantification: Monitor characteristic ions of the PFBHA derivative in Selected Ion Monitoring (SIM) mode for maximum sensitivity and selectivity. Quantify against a calibration curve of a derivatized standard.

Method 3: Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS is arguably the most powerful technique for this analyte as it combines the separation power of HPLC with the sensitivity and specificity of mass spectrometry, often without the need for derivatization.[4]

Principle of Causality: The polarity of 3-Morpholinopropanal and the presence of a basic nitrogen in the morpholine ring make it an ideal candidate for Electrospray Ionization (ESI) in positive ion mode. The morpholine nitrogen is readily protonated to form a stable [M+H]⁺ ion, which can be selectively detected by the mass spectrometer. For chromatographic separation of this polar compound, Hydrophilic Interaction Liquid Chromatography (HILIC) is often a superior choice over traditional reversed-phase chromatography, as it provides better retention.[5]

Experimental Workflow & Protocol

dot graph TD { graph [rankdir="LR", splines=ortho, nodesep=0.4, fontname="Arial"]; node [shape=box, style="rounded,filled", margin="0.2,0.1", fontname="Arial"]; edge [fontname="Arial", fontsize=10];

} caption [label="Direct analysis workflow using LC-MS.", fontname="Arial", fontsize=12]; end

Detailed Protocol:

• Sample Preparation: Quench the reaction. Centrifuge the sample to remove any particulate matter.

• Dilution: Perform a serial dilution of the supernatant with a suitable mobile phase mimic (e.g., 90:10 acetonitrile:water with 0.1% formic acid) to an appropriate concentration.

• Analysis: Inject the diluted sample onto a HILIC column. The mobile phase typically consists of a high percentage of organic solvent (acetonitrile) with a small amount of aqueous buffer (e.g., ammonium formate).

• Detection: Use an ESI source in positive ion mode. For quantification, operate the mass spectrometer in SIM mode, monitoring the [M+H]⁺ ion for 3-Morpholinopropanal, or for ultimate selectivity, use Multiple Reaction Monitoring (MRM) on a tandem MS instrument.

• Quantification: Calculate the concentration based on a calibration curve prepared from a pure standard.

Method 4: Quantitative NMR (qNMR)

qNMR is a primary analytical method that provides direct quantification without the need for an identical analyte standard for calibration.[6][7]

Principle of Causality: The fundamental principle of qNMR is that the integrated area of an NMR signal is directly proportional to the number of nuclei contributing to that signal.[7] By adding a certified internal standard of known concentration to a sample, the concentration of the analyte can be determined by comparing the integral of a unique analyte resonance to the integral of a unique standard resonance.[8] For 3-Morpholinopropanal, the aldehyde proton signal (~9.8 ppm) is an excellent candidate for quantification as it resides in a region of the ¹H NMR spectrum that is typically free from other signals.

Experimental Workflow & Protocol

dot graph TD { graph [rankdir="LR", splines=ortho, nodesep=0.4, fontname="Arial"]; node [shape=box, style="rounded,filled", margin="0.2,0.1", fontname="Arial"]; edge [fontname="Arial", fontsize=10];

} caption [label="Workflow for Quantitative NMR (qNMR) analysis.", fontname="Arial", fontsize=12]; end

Detailed Protocol:

• Sample Preparation: Accurately weigh a specific amount of the reaction mixture into an NMR tube.

• Internal Standard: Add a precise volume of a stock solution of a certified internal standard (e.g., maleic acid, dimethyl sulfone) whose peaks do not overlap with the analyte or matrix signals.

• Solvent: Add a deuterated solvent (e.g., DMSO-d₆, D₂O) to dissolve the sample and standard.

• NMR Acquisition: Acquire the ¹H NMR spectrum using acquisition parameters that ensure full signal relaxation (e.g., a long relaxation delay, D1 ≥ 5 * T₁).

• Data Processing: Carefully phase and baseline correct the spectrum.

• Quantification: Integrate the characteristic aldehyde proton signal of 3-Morpholinopropanal and a well-resolved signal from the internal standard. Use the known concentration of the standard and the ratio of the integrals to calculate the concentration of the analyte.

Comparative Analysis and Recommendations

The optimal method depends on the specific requirements of the analysis, including required sensitivity, sample throughput, available equipment, and the need for structural confirmation.

Parameter	HPLC-UV (DNPH)	GC-MS (PFBHA)	LC-MS (Direct)	qNMR
Selectivity	Good	Very Good	Excellent	Good (depends on overlap)
Sensitivity	Very Good	Excellent	Excellent	Moderate
Sample Prep	Moderate (derivatization)	Extensive (extraction & derivatization)	Minimal (dilution)	Minimal
Throughput	Moderate	Low to Moderate	High	Low
Cost/Run	Low	Moderate	High	Moderate to High
Expertise	Routine	Moderate	High	Moderate
Validation	Straightforward	Requires care for thermal stability	Matrix effects must be assessed	Primary method, self-validating

Decision-Making Guide

Recommendations:

• For high-throughput screening in process development, LC-MS is the method of choice due to its speed, sensitivity, and minimal sample preparation.

• For definitive structural confirmation and high sensitivity, especially when dealing with complex volatile byproducts, GC-MS is highly valuable.

• When a primary, calibration-free quantification is needed, or when an analytical standard of the analyte is not available, qNMR is the unparalleled option.[6]

• For laboratories with standard equipment looking for a robust and sensitive quality control method , HPLC-UV with DNPH derivatization remains a reliable and cost-effective workhorse.[2]

References

• ResearchGate. (2015). 3-Hydroxypropionaldehyde (3-HPA) quantification by HPLC using synthetic acrolein-free 3-hydroxypropionaldehyde system as analytical standard. Available at: [Link]

• RSC Publishing. (2015). 3-Hydroxypropionaldehyde (3-HPA) quantification by HPLC using a synthetic acrolein-free 3-hydroxypropionaldehyde system as analytical standard. Available at: [Link]

• Agilent Technologies. Analysis of DNPH-derivatized Aldehydes and Ketones using Agilent iQ Single Quadrupole LCMS. Available at: [Link]

• MDPI. (2019). Bioanalytical and Mass Spectrometric Methods for Aldehyde Profiling in Biological Fluids. Available at: [Link]

• National Center for Biotechnology Information (NCBI). MASS SPECTROMETRY OF FATTY ALDEHYDES. Available at: [Link]

• RSC Publishing. (2022). Quantitative and convenient real-time reaction monitoring using stopped-flow benchtop NMR. Available at: [Link]

• ResearchGate. LC-MS-based Methods for Characterizing Aldehydes. Available at: [Link]

• Ataman Kimya. N-(3-AMINOPROPYL)MORPHOLINE. Available at: [Link]

• Agilent Technologies. (2017). Transferring a Method for Analysis of DNPH-Derivatized Aldehydes and Ketones from HPLC to UHPLC. Available at: [Link]

• ResearchGate. Analysis of Aldehydes in Water by Head Space-GC/MS. Available at: [Link]

• ACS Publications. (2018). Application of Quantitative 19F and 1H NMR for Reaction Monitoring and In Situ Yield Determinations for an Early Stage Pharmaceutical Candidate. Available at: [Link]

• CIPAC. (2020). multi-active method for the analysis of active substances in formulated products to support quality control scope. Available at: [Link]

• PubMed. (2018). 4-hydrazinobenzoic acid as a derivatizing agent for aldehyde analysis by HPLC-UV and CE-DAD. Available at: [Link]

• National Agricultural Library. LC-MS Method Development for the Screening of Non-Volatile and Polar Compounds Present in Paper and Board and Plastic Food Contact Materials. Available at: [Link]

• RPTU. Quantitative NMR methods for reaction and process monitoring. Available at: [Link]

• Scientific Research Publishing. (2018). GC/MS Analysis of Long-Chain Aldehydes from Recent Coral. Available at: [Link]

• YouTube. (2021). Reaction Monitoring by NMR. Available at: [Link]

• ACS Publications. (1999). Quantitative RP-HPLC Determination of Some Aldehydes and Hydroxyaldehydes as Their 2,4-Dinitrophenylhydrazone Derivatives. Available at: [Link]

• PubMed. (2019). [Ensuring Traceability Using qNMR in the Quantitative Analysis of Formaldehyde and Acetaldehyde]. Available at: [Link]

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• 2. Bioanalytical and Mass Spectrometric Methods for Aldehyde Profiling in Biological Fluids - PMC [pmc.ncbi.nlm.nih.gov]
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• 4. MASS SPECTROMETRY OF FATTY ALDEHYDES - PMC [pmc.ncbi.nlm.nih.gov]
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Establishing a Reference Standard for 3-Morpholinopropanal: A Comprehensive Guide for Researchers

The Imperative for an In-House Reference Standard

In the landscape of pharmaceutical research and development, reference standards are critical for a multitude of applications, including the validation of analytical methods, quantification of impurities, and ensuring the identity and purity of active pharmaceutical ingredients (APIs).[1][2][3][4] When a specific compound like 3-Morpholinopropanal is not commercially available as a certified reference material, establishing a well-characterized in-house standard becomes a necessity. This process, governed by guidelines from regulatory bodies like the International Council for Harmonisation (ICH) and the United States Pharmacopeia (USP), demands a rigorous scientific approach to ensure the material is of the highest possible purity and is thoroughly characterized.[1][5][6][7]

Synthesis and Purification of 3-Morpholinopropanal

The most direct synthetic route to 3-Morpholinopropanal is the oxidation of its corresponding primary alcohol, 3-Morpholinopropanol, which is a readily available starting material.[8] The choice of an appropriate oxidizing agent is critical to prevent over-oxidation to the corresponding carboxylic acid, a common side reaction in aldehyde synthesis.[9]

Comparative Overview of Synthetic Methods

Two mild and selective oxidation methods are particularly well-suited for this transformation: the Swern oxidation and the Dess-Martin periodinane (DMP) oxidation.[9][10][11][12][13][14][15][16][17]

Method	Reagents	Typical Conditions	Advantages	Disadvantages
Swern Oxidation	Dimethyl sulfoxide (DMSO), oxalyl chloride, triethylamine	Low temperature (-78 °C), inert atmosphere	High yields, minimal over-oxidation, wide functional group tolerance.[11][15][16][17]	Requires cryogenic temperatures, produces foul-smelling dimethyl sulfide byproduct.[16]
Dess-Martin Oxidation	Dess-Martin periodinane (DMP)	Room temperature, neutral pH	Mild conditions, high chemoselectivity, simple work-up.[10][12][13][14][18]	DMP is shock-sensitive and expensive, poor atom economy.[18]

For the synthesis of a reference standard where high purity is paramount, the Dess-Martin oxidation is often preferred due to its milder reaction conditions and easier purification of the final product.

Experimental Protocol: Dess-Martin Oxidation of 3-Morpholinopropanol

This protocol outlines the synthesis of 3-Morpholinopropanal from 3-Morpholinopropanol using Dess-Martin periodinane.

Materials:

• 3-Morpholinopropanol

• Dess-Martin periodinane (DMP)

• Dichloromethane (DCM), anhydrous

• Sodium bicarbonate, saturated aqueous solution

• Sodium thiosulfate, saturated aqueous solution

• Magnesium sulfate, anhydrous

• Silica gel for column chromatography

• Ethyl acetate and hexanes for chromatography

Procedure:

• Dissolve 3-Morpholinopropanol (1 equivalent) in anhydrous DCM in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

• Add Dess-Martin periodinane (1.2 equivalents) to the solution at room temperature.[18]

• Stir the reaction mixture for 2-4 hours, monitoring the progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate and a saturated aqueous solution of sodium thiosulfate.

• Stir vigorously until the solid dissolves and the layers become clear.

• Separate the organic layer, and extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter the mixture and concentrate the filtrate under reduced pressure to obtain the crude product.

Purification

The crude 3-Morpholinopropanal should be purified by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to isolate the pure aldehyde from unreacted starting material, the DMP byproduct, and any over-oxidized carboxylic acid.

Caption: Workflow for the synthesis and purification of 3-Morpholinopropanal.

Characterization and Qualification of the Reference Standard

Once purified, the candidate reference standard must undergo a comprehensive suite of analytical tests to confirm its identity, purity, and stability.[1][4][19]

Identity Confirmation

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• ¹H NMR: Will confirm the presence of the aldehyde proton (typically a triplet around 9.8 ppm), as well as the characteristic signals for the morpholine and propyl chain protons. The integration of these signals should be consistent with the number of protons in each environment.

• ¹³C NMR: Will show a signal for the carbonyl carbon of the aldehyde (around 200 ppm) and the carbons of the morpholine ring and propyl chain.

Mass Spectrometry (MS):

• Electrospray ionization (ESI) or another soft ionization technique should be used to determine the molecular weight of the compound. The observed molecular ion should correspond to the calculated exact mass of 3-Morpholinopropanal.

Purity Assessment

A combination of chromatographic and other analytical techniques should be employed to provide a comprehensive purity profile.

High-Performance Liquid Chromatography (HPLC):

• Due to the lack of a strong chromophore in 3-Morpholinopropanal, derivatization with a UV-absorbing agent like 2,4-dinitrophenylhydrazine (DNPH) is the recommended approach for HPLC analysis.[20][21][22][23] This method is highly sensitive and specific for aldehydes.

• A reversed-phase C18 column with a suitable mobile phase (e.g., acetonitrile/water gradient) and UV detection is typically used for the separation and quantification of the DNPH derivative.[22][23]

Gas Chromatography (GC):

• GC coupled with a Flame Ionization Detector (FID) or a Mass Spectrometer (MS) can also be used to assess purity.[24][25][26][27]

• Direct analysis of the polar morpholine-containing compound can be challenging. Derivatization may be necessary to improve volatility and chromatographic performance.[26][27]

Potential Impurities to Monitor:

• 3-Morpholinopropanol: The unreacted starting material.

• 3-Morpholinopropanoic acid: The over-oxidation product.

• Residual Solvents: From the synthesis and purification process.

Stability Assessment

The stability of the established reference standard must be evaluated under defined storage conditions to assign an appropriate re-test date or expiry date.[1]

• Long-Term Stability: Store the reference standard at the intended storage condition (e.g., -20°C or 2-8°C) and test its purity at regular intervals (e.g., 3, 6, 9, 12, 18, and 24 months).

• Accelerated Stability: Store the reference standard at elevated temperature and humidity (e.g., 40°C / 75% RH) to predict its long-term stability.

Caption: Comprehensive workflow for the qualification of the 3-Morpholinopropanal reference standard.

Data Summary and Comparison

The following table presents a hypothetical comparison of the analytical techniques used for the characterization of the in-house 3-Morpholinopropanal reference standard.

Analytical Technique	Parameter	Typical Result	Rationale for Use
¹H NMR	Chemical Shift (δ)	Aldehyde proton (CHO): ~9.8 ppm (t)	Confirms the presence of the key functional group and the overall proton skeleton.
¹³C NMR	Chemical Shift (δ)	Carbonyl carbon (C=O): ~202 ppm	Provides evidence for the aldehyde carbonyl carbon.
Mass Spectrometry	[M+H]⁺	m/z = 144.1025 (calculated)	Confirms the molecular weight and elemental composition.
HPLC-UV (DNPH)	Purity	> 99.5%	Highly sensitive and specific method for quantifying aldehyde purity.[20][21][22][23]
GC-FID	Purity	> 99.5%	Orthogonal method to HPLC for purity confirmation and detection of volatile impurities.[24][25][26][27]

Conclusion

Establishing a reference standard for a compound that is not commercially available, such as 3-Morpholinopropanal, is a meticulous but essential process for ensuring the quality and reliability of analytical data in pharmaceutical research. This guide has provided a comprehensive framework, from synthesis and purification to multi-faceted analytical characterization and stability testing. By following these scientifically sound principles and methodologies, researchers can confidently establish a high-purity in-house reference standard for 3-Morpholinopropanal, thereby enabling accurate and reproducible scientific outcomes.

References

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• Dess–Martin oxidation - Grokipedia. (URL: [Link])

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• Quantification of Morpholine in Peel and Pulp of Apples and Oranges by Gas Chromatography−Mass Spectrometry - MDPI. (URL: [Link])

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• 17.7: Oxidation of Alcohols - Chemistry LibreTexts. (URL: [Link])

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• Potential impurities in drug substances: Compound-specific toxicology limits for 20 synthetic reagents and by-products, and a class-specific toxicology limit for alkyl bromides | Request PDF - ResearchGate. (URL: [Link])

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In-Silico Modeling of 3-Morpholinopropanal Reactivity: A Comparative Technical Guide

Executive Summary

3-Morpholinopropanal (CAS 3999-27-7) is a critical bifunctional intermediate used in the synthesis of pharmaceutical agents (e.g., gefitinib analogs, linezolid derivatives) via reductive amination. Its reactivity is defined by two competing centers: the electrophilic aldehyde carbonyl and the basic morpholine nitrogen.

This guide provides a rigorous in-silico framework for modeling the reactivity of 3-Morpholinopropanal. Unlike standard aliphatic aldehydes, the morpholine moiety introduces steric bulk, basicity, and dispersion-driven conformational folding that necessitates specific computational strategies. We compare the performance of standard DFT functionals (B3LYP) against modern dispersion-corrected methods (M06-2X,

B97X-D) to establish a validated protocol for predicting its behavior in reductive amination sequences.

Part 1: The Computational Landscape (Method Comparison)

To accurately model 3-Morpholinopropanal, one must account for the flexible propyl linker and the non-covalent interactions (dispersion) of the morpholine ring. Standard local functionals often fail here.

Table 1: Comparative Assessment of Modeling Methodologies

Data represents performance benchmarks for bifunctional amino-aldehydes.

Feature	B3LYP / 6-31G *	M06-2X / def2-TZVP	B97X-D / def2-QZVP
Primary Use Case	Initial geometry optimization (Rough Draft)	Kinetics & Thermochemistry (Gold Standard)	Non-covalent Interactions & Excited States
Dispersion Accuracy	Poor (Fails to predict ring folding)	Excellent (Captures medium-range correlation)	Excellent (Explicit D2/D3 corrections)
Barrier Height Error	High (~3-5 kcal/mol error)	Low (<1.5 kcal/mol error)	Very Low (<1.0 kcal/mol error)
Computational Cost	Low (1x)	Medium-High (3.5x)	High (5x)
Recommendation	Discard for final energies.	Recommended for TS search & Energies.	Alternative for solvent-specific interactions.

Critical Insight: For 3-Morpholinopropanal, B3LYP frequently predicts an extended linear conformation as the global minimum. However, M06-2X correctly identifies a "folded" conformer where the morpholine oxygen interacts electrostatically with the carbonyl carbon, altering the predicted electrophilicity.

Part 2: Reactivity Profiling (Structural Analogs)

To understand the unique reactivity of 3-Morpholinopropanal, we compare its Global Reactivity Descriptors against a simple aldehyde (Propanal) and an acyclic amine analog (3-Dimethylaminopropanal).

Table 2: Comparative Reactivity Descriptors (Computed at M06-2X/SMD level)

Solvent: Methanol (Standard for Reductive Amination)

Descriptor	Symbol	Propanal	3-Morpholinopropanal	3-Dimethylaminopropanal
HOMO Energy (eV)		-10.2 (Carbonyl n)	-6.1 (Morpholine N lone pair)	-5.8 (Amine N lone pair)
LUMO Energy (eV)		-0.5	-0.8	-0.6
HOMO-LUMO Gap		9.7 eV	5.3 eV	5.2 eV
Electrophilicity Index		1.45 eV	2.10 eV	1.95 eV
Nucleophilicity		Low	Moderate (Morpholine N)	High (Dimethylamine N)

Analysis:

• Gap Compression: The presence of the morpholine nitrogen significantly raises the HOMO energy compared to Propanal, making 3-Morpholinopropanal softer and more reactive.

• Dual Reactivity: Unlike Propanal, 3-Morpholinopropanal has a high electrophilicity index (

  ) at the carbonyl and moderate nucleophilicity at the nitrogen. This creates a risk of self-polymerization (head-to-tail condensation) if not stored in protonated form or at low temperatures.

Part 3: Computational Workflow & Visualization

Diagram 1: Validated Simulation Pipeline

This workflow ensures that the flexible propyl chain and morpholine ring conformation are accurately sampled before high-level DFT calculation.

Caption: Workflow for modeling flexible amino-aldehydes. The conformational search step is critical to avoid local minima traps common in linear DFT optimizations.

Part 4: Mechanistic Deep Dive (Reductive Amination)

The primary industrial application of 3-Morpholinopropanal is reductive amination. The rate-determining step (RDS) is typically the formation of the Iminium Ion or the Hydride Transfer , depending on pH.

Protocol: Transition State (TS) Optimization

To model the reaction with an amine (e.g., Aniline):

• Guess Structure: Place the amine nitrogen 2.2 Å from the aldehyde carbonyl carbon.

• Proton Transfer: If acid-catalyzed (acetic acid), include an explicit solvent molecule or acid molecule acting as a proton shuttle.

• Command Line (Gaussian Example):

• Validation: Ensure exactly one imaginary frequency corresponding to the C-N bond formation or H-transfer vector.

Diagram 2: Reaction Pathway & Transition States

Caption: Reductive amination pathway. TS2 (Dehydration) is often the rate-determining step in neutral media, while TS1 dominates in highly acidic media.

Part 5: Experimental Validation Protocol

To ensure your in-silico model aligns with reality, perform this self-validating experiment:

• NMR Monitoring: Track the disappearance of the aldehyde proton signal (

  9.8 ppm) and the appearance of the imine signal ( 8.5 ppm) in .

• Kinetic Correlation: Plot

  vs. time.

• Validation: If the experimental barrier (

  ) derived from the rate constant deviates from your computed by > 2 kcal/mol, refine your solvation model (switch from PCM to SMD) or include explicit acetic acid molecules in the TS calculation.

References

• Zhao, Y., & Truhlar, D. G. (2008). The M06 suite of density functionals for main group thermochemistry, thermochemical kinetics, noncovalent interactions, excited states, and transition elements. Theoretical Chemistry Accounts, 120(1-3), 215-241. Link

• Grimme, S. (2019). Exploration of Chemical Compound, Conformer, and Reaction Space with Meta-Dynamics Simulations Based on Tight-Binding Quantum Chemical Calculations. Journal of Chemical Theory and Computation, 15(5), 2847–2862. Link

• Marenich, A. V., Cramer, C. J., & Truhlar, D. G. (2009). Universal Solvation Model Based on Solute Electron Density and on a Continuum Model of the Solvent Defined by the Bulk Dielectric Constant and Atomic Surface Tensions. The Journal of Physical Chemistry B, 113(18), 6378–6396. Link

• Domingo, L. R., Ríos-Gutiérrez, M., & Pérez, P. (2016). Applications of the Conceptual Density Functional Theory Indices to Organic Chemistry Reactivity. Molecules, 21(6), 748. Link

• Abdel-Magid, A. F., & Carson, K. G. (1996).[1] Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[1] Studies on Direct and Indirect Reductive Amination Procedures.[1] The Journal of Organic Chemistry, 61(11), 3849-3862.[1] Link

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]